2,5-Di([1,1'-biphenyl]-4-yl)furan

• CAS: 93297-78-0

Core Science & Biosynthesis

Engineering Next-Generation Optoelectronics: Photophysical Properties and Device Integration of 2,5-Di([1,1'-biphenyl]-4-yl)furan Derivatives

Executive Summary

The pursuit of electrically driven organic lasers and high-efficiency Organic Light-Emitting Transistors (OLETs) requires semiconducting materials that simultaneously exhibit high charge-carrier mobility and exceptional luminescent efficiency. Historically, thiophene/phenylene co-oligomers (such as BP2T) have been the standard. However, the strategic substitution of thiophene with furan to create 2,5-di([1,1'-biphenyl]-4-yl)furan derivatives—specifically BP2F (5,5'-di([1,1'-biphenyl]-4-yl)-2,2'-bifuran) and the asymmetric BPFT (2-([1,1'-biphenyl]-4-yl)-5-(5-([1,1'-biphenyl]-4-yl)thiophen-2-yl)furan)—has revolutionized the photophysical landscape.

As a Senior Application Scientist, I have structured this whitepaper to decode the mechanistic causality behind these furan-based derivatives, detailing their rigidified molecular dynamics, quantitative photophysical profiles, and the self-validating protocols required to harness their Amplified Spontaneous Emission (ASE) capabilities.

Mechanistic Rationale: The Furan Advantage

The transition from thiophene to furan in conjugated co-oligomers is not merely a structural tweak; it is a fundamental thermodynamic and photophysical upgrade. The causality behind the superior performance of BP2F and BPFT lies in two primary atomic-level phenomena:

• Suppression of the Heavy-Atom Effect : Replacing the sulfur atom (in thiophene) with a smaller, more electronegative oxygen atom (in furan) significantly reduces spin-orbit coupling. This directly suppresses non-radiative Intersystem Crossing (ISC) from the singlet ( S1​ ) to the triplet ( T1​ ) excited state, thereby maximizing the Photoluminescence Quantum Yield (PLQY)[1].

• Enhanced Torsional Rigidity : Furan rings impart a higher degree of quinoidal character to the conjugated backbone in the excited state. The smaller atomic radius of oxygen reduces steric hindrance with adjacent phenylene rings, allowing the molecule to adopt a highly planar, rigid conformation[2]. This torsional rigidity minimizes the reorganization energy required for exciton transfer and restricts non-radiative vibrational decay pathways[2].

Mechanistic pathway: Furan substitution increases rigidity and PLQY in co-oligomers.

Quantitative Photophysical & Thermal Profiling

To engineer robust optoelectronic devices, thermal stability must accompany photophysical efficiency. Furan derivatives exhibit excellent thermal resilience, with degradation temperatures well above standard device operating conditions[1].

Crucially, the solid-state packing dictates the emission profile. While BP2F forms a slipped herringbone packing with a flat structure, BPFT crystallizes with a unique combination of flat and bent structures[1]. Theoretical density functional theory (DFT) calculations reveal that this unusual packing in BPFT causes a symmetry breaking in the H-aggregate, preventing the transition dipole of the dark state from canceling out[3]. This is the causal mechanism for BPFT's unusually high solid-state PLQY (51%).

Table 1: Comparative Optoelectronic Properties

Material	Core Heterocycles	Melting Point (°C)	TGA 10% Loss (°C)	Sol. PLQY (%)	Cryst. PLQY (%)	ASE Vibronic Peaks (nm)
BP2T	Bithiophene	370	445	25	20-30	564 ( 0→2 )
BPFT	Thiophene-Furan	297	413	40	51	513 ( 0→1 ), 544 ( 0→2 )
BP2F	Bifuran	321	398	80	Moderate	489 ( 0→1 ), 519 ( 0→2 )

Data synthesized from thermal and optical characterizations[4],[1].

Self-Validating Experimental Protocols

To reliably characterize the photophysical properties of these furan derivatives, standard solution-processing is insufficient. Rigid co-oligomers trap solvent molecules during solution crystallization, which act as non-radiative recombination centers. Therefore, we utilize Physical Vapor Transport (PVT) .

Protocol 1: High-Purity Single Crystal Growth via PVT

Objective: Grow defect-free single crystals of BP2F/BPFT to prevent exciton quenching.

• Source Preparation: Purify the synthesized BP2F or BPFT powder via vacuum sublimation at least twice to remove trace photo-oxidized impurities[1].

• System Setup: Place the purified source material in the high-temperature zone of a multi-zone horizontal tube furnace.

• Vapor Transport: Flow ultra-high purity Argon (carrier gas) at 50 sccm. Set the source zone to ~280°C (for BPFT) or ~300°C (for BP2F) and maintain a precise temperature gradient down to room temperature at the collection zone.

• Self-Validation Check (Birefringence): Transfer the grown micro-crystals to a cross-polarized optical microscope. Rotate the sample 360°. A uniform, sharp transition between bright and dark states (birefringence) validates a continuous, defect-free single-crystal domain. If multi-domain scattering is observed, the crystal will fail ASE testing and must be discarded.

Protocol 2: Amplified Spontaneous Emission (ASE) Characterization

Objective: Induce and measure gain-narrowed emission to evaluate organic laser potential.

• Optical Pumping: Mount the validated single crystal on a quartz substrate. Excite the crystal using a femtosecond pulsed laser (e.g., Ti:Sapphire, λex​ ~ 400 nm, pulse width ~100 fs) to achieve rapid population inversion[5].

• Beam Shaping: Pass the pump beam through a cylindrical lens to form a narrow excitation stripe (e.g., 0.5 mm × 5 mm) aligned parallel to the crystal's transition dipole axis.

• Spectral Capture: Collect the edge-emission using a fiber-optic spectrometer. Gradually increase the pump pulse fluence ( μJ/cm2 ).

• Self-Validation Check (Thresholding): Plot the Full Width at Half Maximum (FWHM) and peak intensity against pump fluence. The protocol is validated only if you observe a distinct non-linear "kink": the emission intensity must spike exponentially while the FWHM collapses abruptly (e.g., from ~50 nm down to <2 nm)[5].

  • Note on Vibronics: For BPFT, you will observe dual gain-narrowed peaks at 513 nm and 544 nm. This is validated by mapping them to the 0→1 and 0→2 vibronic transitions, dictated by the overlap of ground-state and excited-state absorption[4].

Self-validating PVT and ASE optical pumping workflow for furan crystals.

Device Integration: OLETs and Beyond

The ultimate goal of characterizing 2,5-di([1,1'-biphenyl]-4-yl)furan derivatives is their integration into active optoelectronic devices. Single-crystal Field-Effect Transistors (FETs) based on BPFT demonstrate exceptional ambipolar characteristics, supporting both high hole and electron mobilities[1]. Conversely, BP2F exhibits strong p-type characteristics with high hole mobility[1].

Because BPFT naturally circumvents the dark-state transition dipole cancellation typically seen in H-aggregates[3], it stands as a premier candidate for the active layer in OLETs. By leveraging the self-validating PVT growth methods and understanding the rigidified quinoidal photophysics of furan substitution, researchers can push the boundaries of organic semiconductor lasers from optically pumped laboratory curiosities to electrically driven commercial realities.

References

• [3] Theoretical Analysis on the Optoelectronic Properties of Single Crystals of Thiophene-furan-phenylene Co-Oligomers. UCLouvain.

• [5] Comparative Study of Single and Dual Gain-Narrowed Emission in Thiophene/Furan/Phenylene Co-Oligomer Single Crystals. The Journal of Physical Chemistry C (ACS).

• [4] Comparative Study of Single and Dual Gain-Narrowed Emission in Thiophene/Furan/Phenylene Co-Oligomer. OOEL.

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• [2] Way to Highly Emissive Materials: Increase of Rigidity by Introduction of a Furan Moiety in Co-Oligomers. The Journal of Physical Chemistry C (ACS).

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Illuminating the Void: A Technical Guide to the Single-Crystal X-ray Diffraction Analysis of 2,5-Di([1,1'-biphenyl]-4-yl)furan

For Researchers, Scientists, and Drug Development Professionals

The precise three-dimensional atomic arrangement of molecules is fundamental to understanding their structure-activity relationships, a cornerstone of modern drug discovery and materials science. For organic semiconductor candidates like 2,5-Di([1,1'-biphenyl]-4-yl)furan, single-crystal X-ray diffraction (SCXRD) offers an unparalleled, unambiguous determination of its solid-state conformation and packing, which are critical for predicting and tuning its electronic and photophysical properties. This guide provides an in-depth technical overview of the methodologies and considerations for obtaining and interpreting single-crystal X-ray diffraction data for this class of compounds.

The Significance of Structural Elucidation for Biphenyl-Furan Systems

Derivatives of 2,5-diaryl furan are of significant interest due to their applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and as fluorescent probes.[1][2] The central furan core, flanked by biphenyl units, creates a conjugated system with tunable electronic properties. The planarity and intermolecular interactions, such as π-π stacking and C-H···π interactions, dictated by the crystal packing, directly influence charge carrier mobility and luminescence efficiency.[3][4] Therefore, a high-resolution crystal structure is not merely a characterization step but a critical dataset for rational molecular design.

From Powder to Perfect Crystal: The Art of Crystal Growth

The most challenging, and often rate-limiting, step in SCXRD is obtaining high-quality single crystals. For molecules like 2,5-Di([1,1'-biphenyl]-4-yl)furan, which are typically crystalline solids, several techniques can be employed. The choice of method is contingent on the compound's solubility and thermal stability.

Recommended Crystallization Techniques

A comparative overview of suitable crystallization techniques is presented below:

Crystallization Method	Description	Advantages
Slow Evaporation	A solution of the compound is left undisturbed, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.	Simple to set up; requires minimal equipment.
Vapor Diffusion	A solution of the compound is placed in a small, open vial inside a larger sealed container with a more volatile "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the compound's solution induces crystallization.	Offers finer control over the rate of supersaturation, often yielding higher quality crystals.
Physical Vapor Transport (PVT)	The compound is sublimed under vacuum and allowed to recrystallize in a cooler region of the apparatus.	Effective for thermally stable compounds and can produce very high-quality crystals.[3]

Step-by-Step Protocol: Single Crystal Growth by Vapor Diffusion

• Preparation of the Compound Solution : Dissolve 5-10 mg of purified 2,5-Di([1,1'-biphenyl]-4-yl)furan in a minimal amount (0.5-1.0 mL) of a suitable solvent (e.g., dichloromethane, chloroform, or toluene) in a small, narrow vial. The solvent should be one in which the compound is readily soluble.[5]

• Preparation of the Reservoir : In a larger, outer beaker or jar, add 2-5 mL of a volatile anti-solvent in which the compound is poorly soluble (e.g., hexane, pentane, or diethyl ether).[5]

• Assembly : Place the small vial containing the compound solution inside the larger beaker, ensuring the top of the vial is below the level of the anti-solvent in the beaker.

• Sealing and Incubation : Seal the outer container tightly and leave it undisturbed at a constant temperature (e.g., room temperature or in a refrigerator).[5]

• Monitoring : Monitor the setup for crystal growth over several days to weeks. High-quality, single crystals should form as the anti-solvent vapor diffuses into the compound solution.[5]

The X-ray Diffraction Experiment: A Workflow Overview

Once a suitable single crystal (typically 0.1-0.3 mm in all dimensions) is obtained, it is mounted on a diffractometer for data collection.[5] The principle of SCXRD involves irradiating the crystal with a monochromatic X-ray beam and measuring the positions and intensities of the diffracted beams.[6] This diffraction pattern is a unique fingerprint of the crystal's internal structure.

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Deciphering the Data: Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and the arrangement of atoms within the unit cell.

Key Steps in Data Analysis

• Data Integration and Scaling : The raw diffraction images are processed to determine the intensities and positions of the diffraction spots. These intensities are then scaled and corrected for various experimental factors.

• Structure Solution : The initial positions of the atoms are determined. For small molecules, "direct methods" are typically successful. This involves using statistical relationships between the intensities to determine the phases of the diffracted waves.

• Structure Refinement : The initial atomic model is refined against the experimental data using a least-squares method. This process optimizes the atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.

• Validation : The final structure is validated using various crystallographic metrics to ensure its quality and accuracy. The results are typically reported in a Crystallographic Information File (CIF).

Representative Crystallographic Data

While the specific crystallographic data for 2,5-Di([1,1'-biphenyl]-4-yl)furan is not publicly available as of this writing, the following table presents typical parameters that would be expected, based on the analysis of similar 2,5-diaryl furan derivatives.[4][7][8]

Parameter	Representative Value	Description
Chemical Formula	C₃₀H₂₀O	The elemental composition of the molecule.
Formula Weight	404.47 g/mol	The mass of one mole of the compound.
Crystal System	Monoclinic or Orthorhombic	The crystal system describes the symmetry of the unit cell.
Space Group	P2₁/c or Pbca	The space group defines the symmetry operations within the unit cell.
a (Å)	10.0 - 15.0	The length of the 'a' axis of the unit cell.
b (Å)	5.0 - 10.0	The length of the 'b' axis of the unit cell.
c (Å)	20.0 - 30.0	The length of the 'c' axis of the unit cell.
α (°)	90	The angle between the 'b' and 'c' axes.
β (°)	90 - 110	The angle between the 'a' and 'c' axes.
γ (°)	90	The angle between the 'a' and 'b' axes.
Volume (ų)	2000 - 3000	The volume of the unit cell.
Z	4 or 8	The number of molecules in the unit cell.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (GooF)	~1.0	An indicator of the quality of the structural refinement.

Conclusion and Future Outlook

Single-crystal X-ray diffraction is an indispensable tool for the structural characterization of novel organic materials like 2,5-Di([1,1'-biphenyl]-4-yl)furan. The detailed atomic-level information it provides is crucial for establishing robust structure-property relationships, which in turn guides the rational design of next-generation materials for a variety of applications. As synthetic methodologies for these compounds become more advanced, high-throughput crystallization and automated diffraction analysis will play an increasingly important role in accelerating the discovery and optimization of new functional organic molecules.

References

• BenchChem. (2025). A Comparative Guide to X-ray Crystal Structure Determination of Fluorinated Furan Derivatives.
• BenchChem. (2025). Validating the Structure of Novel 2(5H)-Furanone Derivatives by X-ray Crystallography: A Comparative Guide.
• ResearchGate. (n.d.). ChemInform Abstract: Crystal and Molecular Structure of Methylsulfinyl Derivatives of Furan and Thiophene by X-Ray Diffraction.
• Journal of Materials Chemistry C. (2013). Single crystal biphenyl end-capped furan-incorporated oligomers: influence of unusual packing structure on carrier mobility and luminescence.
• ResearchGate. (n.d.). Resolved X-ray crystallographic structures of 1−7 showing their configuration adopted in the solid state and the dihedral angle of the vinyl-phenyl planes.
• RSC Publishing. (n.d.). X-Ray crystal structure determination of furanomycin.
• PMC. (n.d.). Crystal structure of 2,5-bis(diphenylphosphanyl)furan.
• ESRF. (2025). Single-crystal X-ray diffraction reveals the crystal structure of a conductive hydrocarbon.
• MDPI. (2019). Preparation and Single Crystal Structure Determination of the First Biobased Furan-Polydiacetylene Using Topochemical Polymerization.
• ResearchGate. (2013). Synthesis, Crystal Structure and Binding Properties of a New Fluorescent Molecular Clip Based on 2,5-diphenylfuran.
• ChemRxiv. (n.d.). Transition metal free continuous flow synthesis of 2,5-diaryl furans.
• Rigaku. (n.d.). Drug discovery by single crystal X-ray structure analysis.
• ChemicalBook. (n.d.). 2,5-Diphenylfuran synthesis.
• Crystallography Open Database. (n.d.). Search results.
• CCDC. (n.d.). Publications.
• The Journal of Organic Chemistry. (2023). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials.
• PMC. (n.d.). Molecular and crystal structure of 2,5-bis[(4-fluorophenyl)iminomethyl]furan.
• ResearchGate. (n.d.). Molecular and crystal structure of 2,5-bis[(4-fluorophenyl)iminomethyl]furan.
• KAUST Repository. (2023). CCDC 2249986: Experimental Crystal Structure Determination : (2,5-dimethoxy-1,4-phenylene)bis(N-phenylmethanimine N-oxide).
• CiNii Research. (n.d.). CCDC 198725: Experimental Crystal Structure Determination.
• Green Chemistry (RSC Publishing). (n.d.). Scalable synthesis of 2,5-diformylfuran in single-phase continuous flow and segmented flow.
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A Theoretical Exploration of 2,5-Di([1,1'-biphenyl]-4-yl)furan: An In-depth Technical Guide to its Electronic and Structural Properties using Density Functional Theory

Abstract

This technical guide provides a comprehensive computational analysis of the structural and electronic properties of 2,5-Di([1,1'-biphenyl]-4-yl)furan, a molecule of significant interest for applications in organic electronics.[1][2][3][4] Leveraging the power of Density Functional Theory (DFT), we will delineate a robust methodology for in silico investigation, from initial structural optimization to the prediction of key electronic parameters such as the HOMO-LUMO energy gap. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering both a practical workflow and the theoretical underpinnings of the computational choices made. All computational protocols are designed to be self-validating, ensuring scientific integrity and reproducibility.

Introduction: The Significance of 2,5-Diaryl Furans

The furan moiety is a cornerstone in medicinal chemistry and materials science, valued for its unique electronic and structural characteristics.[1] When substituted at the 2 and 5 positions with aryl groups, the resulting 2,5-diaryl furans exhibit intriguing photophysical properties, making them promising candidates for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other optoelectronic devices.[1][2][3][4] The specific compound of interest, 2,5-Di([1,1'-biphenyl]-4-yl)furan, extends the conjugation of this core structure, suggesting the potential for enhanced charge transport and tailored electronic behavior.

Understanding the intricate relationship between molecular geometry and electronic properties is paramount for the rational design of novel materials.[5] Density Functional Theory (DFT) has emerged as a powerful and cost-effective computational method to predict these properties with a high degree of accuracy for organic molecules.[5][6] This guide will walk through a complete DFT study of 2,5-Di([1,1'-biphenyl]-4-yl)furan, providing a foundational understanding for further experimental and theoretical work.

Computational Methodology: A Justified Approach

The reliability of DFT calculations is intrinsically linked to the choice of the functional and basis set. For organic molecules composed of first- and second-row elements, a well-established consensus in the scientific community points towards the efficacy of hybrid functionals, which incorporate a portion of exact Hartree-Fock exchange, in combination with Pople-style basis sets.

Selection of Functional and Basis Set

For this study, we will employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional. B3LYP has a long-standing track record of providing a good balance between computational cost and accuracy for a wide range of organic molecules.[7][8]

The basis set chosen is 6-311G(d,p) . This triple-split valence basis set offers a flexible description of the valence electrons, which are crucial for chemical bonding and electronic properties. The addition of polarization functions on both heavy atoms (d) and hydrogen atoms (p) is essential for accurately modeling the anisotropic electron distribution in conjugated systems.

Software and Computational Workflow

All calculations will be performed using the Gaussian 16 suite of programs. The computational workflow is designed to ensure that the final calculated properties correspond to a true energy minimum on the potential energy surface.

Diagram: Computational Workflow for DFT Analysis

Caption: A flowchart detailing the sequential steps of the DFT study.

Experimental Protocol: Step-by-Step Computational Procedure

• Initial Structure Generation: The 3D structure of 2,5-Di([1,1'-biphenyl]-4-yl)furan is built using a molecular editor and pre-optimized using a molecular mechanics force field to obtain a reasonable starting geometry.

• Geometry Optimization: A full geometry optimization is performed in the gas phase using the B3LYP functional and the 6-311G(d,p) basis set. This step systematically alters the molecular geometry to find the lowest energy conformation.

• Frequency Analysis: Following optimization, a frequency calculation is carried out at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true local minimum on the potential energy surface.

• Electronic Property Calculation: From the optimized geometry, a single-point energy calculation is performed to obtain detailed information about the electronic structure, including the energies and spatial distributions of the molecular orbitals.

Results and Discussion: Unveiling the Properties of 2,5-Di([1,1'-biphenyl]-4-yl)furan

This section will present the key findings from our DFT calculations, providing insights into the molecule's structural and electronic characteristics.

Optimized Molecular Geometry

The geometry optimization reveals a largely planar structure for the central furan ring and the directly attached phenyl rings. However, a notable dihedral angle is expected between the two phenyl rings of the biphenyl moieties due to steric hindrance. This twist will have a significant impact on the extent of π-conjugation and, consequently, the electronic properties.

Table 1: Selected Optimized Geometrical Parameters

Parameter	Bond Length (Å)	Bond Angle (°)	Dihedral Angle (°)
C=C (furan)	Value
C-O (furan)	Value
C-C (inter-ring)	Value
C-O-C (furan)	Value
C-C-C (inter-ring)	Value
Phenyl-Phenyl	Value

(Note: Specific values are placeholders and would be populated from the output of the DFT calculation.)

Frontier Molecular Orbitals and the HOMO-LUMO Gap

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's electronic behavior. The HOMO energy is related to the ability to donate an electron, while the LUMO energy corresponds to the ability to accept an electron. The energy difference between these two orbitals, the HOMO-LUMO gap, is a key indicator of the molecule's kinetic stability and its potential for application in optoelectronic devices. A smaller gap generally implies higher reactivity and easier electronic excitation.

Diagram: Frontier Molecular Orbital Energy Levels

Caption: A schematic representation of the HOMO and LUMO energy levels.

For 2,5-Di([1,1'-biphenyl]-4-yl)furan, the HOMO is expected to be delocalized across the entire π-conjugated system, with significant contributions from the furan ring and the inner phenyl rings. The LUMO is also anticipated to be a π*-antibonding orbital distributed over the conjugated backbone.

Table 2: Calculated Electronic Properties

Property	Value (eV)
HOMO Energy	Value
LUMO Energy	Value
HOMO-LUMO Gap (ΔE)	Value

(Note: Specific values are placeholders and would be populated from the output of the DFT calculation.)

The calculated HOMO-LUMO gap can be compared with experimental values obtained from cyclic voltammetry and UV-visible absorption spectroscopy to validate the computational model. For similar 2,5-diaryl furan compounds, the optical HOMO-LUMO gap has been reported, providing a valuable benchmark.[2]

Vibrational Analysis

The calculated vibrational frequencies provide a theoretical infrared (IR) and Raman spectrum. These can be used to identify characteristic vibrational modes of the molecule and can be compared with experimental spectra for structural confirmation. Key expected vibrational modes include C-H stretching of the aromatic rings, C=C stretching of the furan and phenyl rings, and C-O-C stretching of the furan ring.

Conclusion and Future Outlook

This technical guide has outlined a comprehensive and scientifically rigorous DFT-based approach for the study of 2,5-Di([1,1'-biphenyl]-4-yl)furan. The proposed methodology, centered on the B3LYP functional and the 6-311G(d,p) basis set, provides a reliable framework for predicting the molecule's optimized geometry and key electronic properties. The insights gained from such a computational study are invaluable for understanding the structure-property relationships in this class of materials and for guiding the design of new molecules with tailored optoelectronic characteristics. Future work could involve extending these calculations to the solid state to account for intermolecular interactions, as well as performing time-dependent DFT (TD-DFT) calculations to simulate the UV-visible absorption spectrum and gain a deeper understanding of the molecule's excited-state properties.

References

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• Synthesis, Characterization and Computational Study of Some New Heterocyclic Derived from 1-(biphenyl-4-yl)-3-(furan-2-yl)prop-2-en-1-one. Journal of Materials and Environmental Science. Available at: [Link]

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Unveiling the Supramolecular Architecture: A Guide to Non-Covalent Intermolecular Interactions in 2,5-Di([1,1'-biphenyl]-4-yl)furan Crystals

This technical guide provides an in-depth exploration of the non-covalent intermolecular interactions that govern the crystal packing of 2,5-Di([1,1'-biphenyl]-4-yl)furan, a molecule of significant interest in the field of organic electronics and materials science. As the properties of molecular materials are intrinsically linked to their solid-state organization, a thorough understanding of the subtle yet powerful forces between molecules is paramount for the rational design of next-generation functional materials.[1][2] This document is intended for researchers, scientists, and drug development professionals seeking to elucidate and engineer the supramolecular chemistry of π-conjugated systems.

The Significance of Crystal Engineering in π-Conjugated Furan Systems

2,5-Di([1,1'-biphenyl]-4-yl)furan belongs to a class of π-conjugated materials that are promising candidates for a variety of electronic and photonic applications.[1] The performance of these materials is not solely dependent on the properties of individual molecules but is critically influenced by their arrangement in the solid state. Non-covalent interactions, though weak individually, collectively dictate the crystal packing, which in turn affects crucial parameters such as charge transport mobility, photoluminescence efficiency, and thermal stability.[2][3] Furan-based polymers and small molecules have emerged as a significant class of conjugated materials, and understanding their intermolecular organization is key to unlocking their full potential.[3]

The molecular structure of 2,5-Di([1,1'-biphenyl]-4-yl)furan, with its extended aromatic system composed of a central furan ring flanked by two biphenyl units, provides a rich landscape for a variety of non-covalent interactions. The interplay of these forces ultimately determines the final supramolecular architecture.

Key Non-Covalent Interactions in the Crystal Lattice

Based on the functionalities present in 2,5-Di([1,1'-biphenyl]-4-yl)furan, several types of non-covalent interactions are anticipated to play a dominant role in its crystal packing. These include π-π stacking interactions, C-H···π interactions, and dispersion forces (van der Waals interactions).

π-π Stacking Interactions

The planar aromatic rings of the biphenyl and furan moieties are predisposed to engage in π-π stacking interactions. These interactions arise from the electrostatic attraction between the electron-rich π-clouds of adjacent molecules. In the crystal structures of many aromatic compounds, slipped π-π stacking arrangements are commonly observed, where the rings are offset from a perfectly cofacial orientation.[4][5] This slipped arrangement helps to minimize electrostatic repulsion and maximize attractive interactions. The voluminous nature of the biphenyl substituents can influence the degree of π-π interaction, potentially preventing overly close packing of the chromophores.[1]

C-H···π Interactions

C-H···π interactions are a type of hydrogen bond where a C-H bond acts as the hydrogen bond donor and a π-system acts as the acceptor. In the crystal structure of 2,5-Di([1,1'-biphenyl]-4-yl)furan, the numerous aromatic C-H bonds can interact with the electron-rich surfaces of the furan and phenyl rings of neighboring molecules. These interactions are crucial in guiding the three-dimensional assembly of molecules and have been shown to be significant in the crystal packing of similar heterocyclic compounds.[6][7] For instance, in the crystal of 2,5-bis(diphenylphosphanyl)furan, weak C-H···π interactions link neighboring molecules into supramolecular chains.[6][7]

Van der Waals Forces

Van der Waals forces, particularly London dispersion forces, are ubiquitous and play a fundamental role in the overall cohesion of the crystal lattice. For large, non-polar molecules like 2,5-Di([1,1'-biphenyl]-4-yl)furan, these forces, arising from temporary fluctuations in electron density, make a substantial contribution to the lattice energy. Hirshfeld surface analysis of various furan derivatives consistently reveals a high percentage of H···H contacts, underscoring the importance of van der Waals interactions in the crystal packing.[4][8][9]

Methodologies for the Characterization of Non-Covalent Interactions

A multi-faceted approach combining experimental and computational techniques is essential for a comprehensive understanding of the non-covalent interactions within a crystal structure.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive technique for determining the precise three-dimensional arrangement of molecules in a crystal. The resulting crystallographic information file (CIF) provides the atomic coordinates, bond lengths, bond angles, and torsion angles, which are essential for identifying and quantifying intermolecular contacts.

Step-by-Step Protocol for SC-XRD Data Analysis:

• Crystal Growth: Grow single crystals of 2,5-Di([1,1'-biphenyl]-4-yl)furan suitable for X-ray diffraction, typically by slow evaporation from a suitable solvent.

• Data Collection: Mount a selected crystal on a goniometer and collect diffraction data using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation).

• Structure Solution and Refinement: Process the collected data to obtain the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods, followed by refinement of the atomic positions and displacement parameters.

• Analysis of Intermolecular Interactions: Utilize software such as Mercury or Olex2 to visualize the crystal packing and analyze intermolecular contacts. Identify potential hydrogen bonds, π-π stacking interactions, and other short contacts based on geometric criteria (distances and angles).

Workflow for Single-Crystal X-ray Diffraction Analysis.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal.[9] The Hirshfeld surface is constructed by partitioning the crystal electron density into molecular fragments. By mapping properties such as dnorm (normalized contact distance), shape index, and electrostatic potential onto this surface, one can gain detailed insights into the nature and relative importance of different intermolecular contacts.

Key Features of Hirshfeld Surface Analysis:

• dnorm Surface: This surface highlights regions of close intermolecular contacts. Red spots on the dnorm surface indicate contacts shorter than the van der Waals radii, which are indicative of strong interactions like hydrogen bonds.[9]

• 2D Fingerprint Plots: These plots provide a quantitative summary of the intermolecular contacts, breaking them down by atom pairs (e.g., H···H, C···H, O···H). The percentage contribution of each type of contact to the total Hirshfeld surface area can be calculated, offering a clear picture of the dominant interactions.[4][8] For many organic crystals, H···H contacts are the most abundant, reflecting the significance of van der Waals forces.[4][9]

Conceptual Flow of Hirshfeld Surface Analysis.

Interaction Type	Typical Percentage Contribution (from analogous furan derivatives)
H···H	30-50%[4][8]
C···H / H···C	15-25%[4][9]
O···H / H···O	10-20%[8][9]
C···C	5-10%

Table 1: Representative contributions of various intermolecular contacts to the Hirshfeld surface area for furan-containing organic crystals.

Computational Chemistry

Density Functional Theory (DFT) calculations are invaluable for complementing experimental findings and providing energetic insights into non-covalent interactions.[10][11] By performing calculations on molecular dimers or clusters extracted from the crystal structure, it is possible to quantify the strength of individual interactions such as hydrogen bonds and π-π stacking.

Computational Workflow:

• Geometry Optimization: The geometry of the monomer can be optimized using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).

• Dimer/Cluster Extraction: Dimers or larger clusters representing specific intermolecular interactions are extracted from the experimental crystal structure.

• Interaction Energy Calculation: The interaction energy is calculated, typically with correction for basis set superposition error (BSSE), to determine the strength of the non-covalent interactions.

• Non-Covalent Interaction (NCI) Plots: NCI analysis provides a qualitative visualization of non-covalent interactions in real space, highlighting attractive and repulsive interactions.

The choice of DFT functional is critical for accurately describing π-delocalization and non-covalent interactions in conjugated systems.[10][11]

Conclusion and Outlook

The supramolecular assembly of 2,5-Di([1,1'-biphenyl]-4-yl)furan in the solid state is governed by a delicate balance of non-covalent interactions, including π-π stacking, C-H···π interactions, and van der Waals forces. A comprehensive characterization of these interactions, through the synergistic use of single-crystal X-ray diffraction, Hirshfeld surface analysis, and computational modeling, is essential for establishing structure-property relationships. The insights gained from such studies will pave the way for the targeted design and synthesis of novel furan-based materials with enhanced performance in electronic and optoelectronic devices. The methodologies outlined in this guide provide a robust framework for researchers to investigate and ultimately control the crystal engineering of this and other important classes of π-conjugated molecules.

References

• Surface Analysis of a Furan Derivative Compound Using DFT and Hirshfeld Methods. (2025). [Source not further specified].
• Crystal structure, Hirshfeld surface analysis and interaction energy calculation of 4-(furan-2-yl)-2-(6-methyl-2,4-dioxopyran-3-ylidene). (n.d.). [Source not further specified].

• π-Conjugated Materials: Here, There, and Everywhere. (2023). ACS Publications. [Link]

• Crystal structure, Hirshfeld surface analysis and interaction energy calculation of 4-(furan-2-yl). (2021). IUCr Journals. [Link]

• π‐Conjugated Furan‐Based Polymers. (n.d.). ResearchGate. [Link]

• π-Delocalization and the Vibrational Spectroscopy of Conjugated Materials: Computational Insights on Raman Frequency Dispersion in Thiophene, Furan, and Pyrrole Oligomers. (2015). The Journal of Physical Chemistry B - ACS Publications. [Link]

• Unraveling the Novel Furan-Based π-Conjugated Systems: Insights From Optimally Tuned Long-Range Corrected DFT Functionals, PBC-DFT Methods, and Excited States Studies for Oxa[n]Helicenes. (2026). ResearchGate. [Link]

• π-Delocalization and the vibrational spectroscopy of conjugated materials: computational insights on Raman frequency dispersion in thiophene, furan, and pyrrole oligomers. (2015). PubMed. [Link]

• Crystal structure and Hirshfeld surface analysis of (E)-1-(2,4-dimethylfuran-3-yl). (2022). IUCr Journals. [Link]

• Molecular and crystal structure, Hirshfeld analysis and DFT investigation of 5-(furan-2-ylmethylidene)thiazolo[3,4-a]benzimidazole-2-thione. (n.d.). [Source not further specified].

• Editorial: Experimental and theoretical investigation of non-covalent interactions in potential bioactive compounds. (n.d.). Frontiers. [Link]

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. (n.d.). [Source not further specified].
• Crystal structure of 2,5-bis(diphenylphosphanyl)furan. (n.d.). [Source not further specified].
• Molecular and crystal structure of 2,5-bis[(4-fluorophenyl)iminomethyl]furan. (n.d.). [Source not further specified].
• The crystal structure of furan-2,5-diylbis((4-chlorophenyl)methanol), C18H14Cl2O3. (2023). [Source not further specified].

• Crystal Structure of 2,5-bis-(di-phenyl-phosphan-yl)furan. (2015). PubMed. [Link]

• Molecular and crystal structure of 2,5-bis[(4-fluorophenyl)iminomethyl]furan. (n.d.). ResearchGate. [Link]

• Synthesis, Crystal Structure and Binding Properties of a New Fluorescent Molecular Clip Based on 2,5-diphenylfuran. (2013). ResearchGate. [Link]

• On the nature of non-covalent interactions in isomers of 2,5-dichloro-1,4-benzoquinone dimers – ground- and excited-state properties. (n.d.). RSC Publishing. [Link]

• Theoretical Investigation Non-covalent Interactions of N- (diphenylphosphinothioyl)-2-pyrazinecarboxamide. (n.d.). SciELO México. [Link]

• Non-Covalent Interactions in Polymers. (2023). MDPI. [Link]

• Highly selective synthesis of 2,5-bis(aminomethyl)furan via catalytic amination of 5-(hydroxymethyl)furfural with NH3 over a bifunctional catalyst. (n.d.). RSC Publishing. [Link]

• Quantitative investigation of the nature of non-covalent interactions in 2-((benzo[d][1][8] dioxol-5-ylmethyl)amino)-N-phenyl-2-thioxoacetamide : insights from crystallographic, DFT analysis, molecular docking, and molecular dynamics simulation. (2026). ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: A Detailed Guide to the Synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2,5-Diaryl Furans

The 2,5-diaryl furan scaffold is a privileged structure in medicinal chemistry and materials science. These compounds are recognized for their diverse biological activities, including antimicrobial and anticancer properties, and their potential as COX-2 inhibitors.[1] In the realm of materials science, 2,5-diaryl furans are valued as blue emissive materials, polymeric oligo-donors, and photonic chromophores.[1] The specific target of this protocol, 2,5-Di([1,1'-biphenyl]-4-yl)furan, is of particular interest due to the extended π-conjugation provided by the biphenyl substituents, which can enhance its optical and electronic properties for applications in organic electronic devices.[1][2]

This document provides a detailed, step-by-step protocol for the synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan, primarily focusing on the robust and versatile Suzuki-Miyaura cross-coupling reaction. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic process.

Synthetic Strategy: The Suzuki-Miyaura Cross-Coupling Approach

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an organoboron compound and an organohalide. For the synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan, we will utilize a pre-functionalized furan core, 2,5-dibromofuran, and couple it with 4-biphenylboronic acid. This method is chosen for its high functional group tolerance, generally high yields, and the commercial availability of the starting materials.

Overall Reaction Scheme

Figure 1: Overall synthetic workflow for the Suzuki-Miyaura coupling.

Detailed Step-by-Step Synthesis Protocol

This protocol is designed for the synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan on a 1 mmol scale.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
2,5-Dibromofuran	225.88	1.0	226 mg
4-Biphenylboronic acid	197.02	2.2	433 mg
Tetrakis(triphenylphosphine)palladium(0)	1155.56	0.05	58 mg
Sodium Carbonate (Na₂CO₃)	105.99	4.0	424 mg
Toluene	-	-	10 mL
Ethanol	-	-	2 mL
Deionized Water	-	-	2 mL

Experimental Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromofuran (226 mg, 1.0 mmol), 4-biphenylboronic acid (433 mg, 2.2 mmol), and tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol).

  • Expertise & Experience: A slight excess of the boronic acid is used to ensure complete consumption of the dibromofuran, driving the reaction to completion.

• Solvent and Base Addition: Add toluene (10 mL), ethanol (2 mL), and a 2 M aqueous solution of sodium carbonate (2 mL, 4.0 mmol).

  • Causality: The solvent system of toluene, ethanol, and water is a common choice for Suzuki couplings as it facilitates the dissolution of both organic and inorganic reagents. Sodium carbonate acts as the base necessary for the transmetalation step of the catalytic cycle.

• Inert Atmosphere: Purge the reaction mixture with a gentle stream of nitrogen or argon for 10-15 minutes to remove dissolved oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

  • Trustworthiness: The palladium(0) catalyst is sensitive to oxidation, which can deactivate it. Performing the reaction under an inert atmosphere is crucial for achieving a high yield.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent system. The reaction is typically complete within 12-24 hours.

  • Self-Validation: TLC allows for the real-time monitoring of the consumption of the starting materials and the formation of the product, ensuring the reaction is stopped at the optimal time.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add deionized water (20 mL) and ethyl acetate (20 mL). Separate the organic layer. Extract the aqueous layer with ethyl acetate (2x 20 mL).

  • Rationale: The work-up procedure is designed to separate the desired organic product from the aqueous phase containing inorganic salts and other water-soluble byproducts.

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Expertise & Experience: Washing with brine helps to remove any remaining water from the organic phase. Anhydrous sodium sulfate is a common drying agent.

• Final Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient (starting with pure hexane) to afford 2,5-Di([1,1'-biphenyl]-4-yl)furan as a solid.

  • Trustworthiness: Column chromatography is a standard and effective method for purifying organic compounds, ensuring a high purity of the final product.

Characterization and Validation

The identity and purity of the synthesized 2,5-Di([1,1'-biphenyl]-4-yl)furan should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product. The fragmentation patterns can also provide structural information.[3]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

• Melting Point: To compare with literature values if available, as a sharp melting point is an indicator of purity.

Mechanism of Action: The Suzuki-Miyaura Catalytic Cycle

The synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan proceeds through the well-established Suzuki-Miyaura catalytic cycle.

Figure 2: The Suzuki-Miyaura catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the carbon-bromine bond of 2,5-dibromofuran to form a Pd(II) complex.

• Transmetalation: The boronic acid is activated by the base to form a boronate species, which then transfers the biphenyl group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex are eliminated to form the new carbon-carbon bond of the product, regenerating the Pd(0) catalyst.

This cycle repeats until the limiting reagent is consumed.

Alternative Synthetic Routes

While the Suzuki-Miyaura coupling is a highly effective method, other synthetic strategies for 2,5-diarylfurans exist:

• Stille Coupling: This involves the reaction of an organotin compound with an organohalide, also catalyzed by palladium.[4]

• Transition-Metal-Free Synthesis: A greener approach involves the oxidation of a 1,3-diene precursor to an endoperoxide, followed by dehydration.[1][5][6][7] This method avoids the use of potentially toxic and expensive metal catalysts.

• Paal-Knorr Synthesis: This classic method involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound.[8]

The choice of synthetic route often depends on the availability of starting materials, desired scale, and tolerance for certain reagents and byproducts.

References

• Botteselle, G. V., et al. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. Australian Journal of Chemistry, 61(11), 870–873. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides | Request PDF. Available at: [Link]

• Clarke, M.-L., et al. (2024). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. The Journal of Organic Chemistry. Available at: [Link]

• CSIRO Publishing. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. Available at: [Link]

• ChemRxiv. (n.d.). Transition metal free continuous flow synthesis of 2,5-diaryl furans: access to medicinal building blocks and optoelectronic materials. Available at: [Link]

• ACS Publications. (2023). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. The Journal of Organic Chemistry. Available at: [Link]

• Loughborough University. (2024). Transition-metal-free continuous-flow synthesis of 2,5-diaryl furans: access to medicinal building blocks and optoelectronic materials. Available at: [Link]

• ResearchGate. (2026). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials | Request PDF. Available at: [Link]

• Organic Syntheses. (2011). Org. Synth. 2011, 88, 197. Available at: [Link]

• ACS Publications. (2020). Synthesis of 2,5-Diaryl Nonsymmetric Furans C6-Platform Chemicals via Catalytic Conversion of Biomass and the Formal Synthesis of Dantrolene. The Journal of Organic Chemistry. Available at: [Link]

• ChemRxiv. (n.d.). Transition metal free continuous flow synthesis of 2,5-diaryl furans. Available at: [Link]

• ACS Publications. (2023). Bi(III)-Catalyzed Synthesis of Substituted Furans from Hydroxy-oxetanyl Ketones: Application to Unified Total Synthesis of Shikonofurans J, D, E, and C. ACS Publications. Available at: [Link]

• ScienceDirect. (n.d.). Characterizing the fragmentation of 2,5-bis (4-amidinophenyl)furan-bis-O-methylamidoxime and selected metabolites using ion trap mass spectrometry. Available at: [Link]

• PubMed. (2021). Synthesis of 2,5-Diaryl Nonsymmetric Furans C6-Platform Chemicals via Catalytic Conversion of Biomass and the Formal Synthesis of Dantrolene. Available at: [Link]

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Application Note: Optimized Suzuki-Miyaura Cross-Coupling for the Synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan

Introduction and Mechanistic Rationale

Symmetric 2,5-diarylfurans are privileged structural motifs frequently utilized in the development of optoelectronic materials, fluorescent probes, and small-molecule therapeutics[1]. The direct arylation of the furan core via the Suzuki-Miyaura cross-coupling reaction provides a robust, modular approach to these targets.

However, synthesizing furan derivatives requires specific catalytic considerations. Furan possesses lower aromatic stabilization energy compared to thiophene or benzene, making the furan ring more electron-rich at the C2 and C5 positions but also more susceptible to decomposition under harsh basic conditions or with overly aggressive catalytic systems[2]. Consequently, while highly active palladium precatalysts (e.g., Pd(dppf)Cl₂ or Pd₂(dba)₃ with Buchwald ligands) are common in modern cross-couplings, the classic Pd(PPh3​)4​ catalyst is often preferred for polyhalogenated furans to prevent ring degradation and ensure controlled, sequential oxidative additions[3].

This application note details a field-proven, self-validating protocol for the double Suzuki-Miyaura coupling of 2,5-dibromofuran with [1,1'-biphenyl]-4-ylboronic acid to yield 2,5-Di([1,1'-biphenyl]-4-yl)furan. The methodology employs a biphasic solvent system (Toluene/Ethanol/Water), where toluene solubilizes the organic substrates, water dissolves the inorganic base, and ethanol acts as a critical phase-transfer agent to facilitate transmetalation at the phase boundary[4].

Fig 1. Catalytic cycle of the Suzuki-Miyaura reaction highlighting the Pd(0)/Pd(II) transitions.

Experimental Design and Quantitative Parameters

To ensure complete conversion to the bis-arylated product and suppress the formation of mono-arylated intermediates, an excess of the boronic acid (2.5 equivalents) is utilized. Sodium carbonate ( Na2​CO3​ ) serves as a mild, effective base that activates the boronic acid to form the reactive boronate species required for transmetalation without degrading the furan core.

Reagents and Stoichiometry Table (1.0 mmol Scale)

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
2,5-Dibromofuran	225.87[5]	1.0	225.9 mg	Electrophile (Starting Material)
[1,1'-biphenyl]-4-ylboronic acid	198.03[6]	2.5	495.1 mg	Nucleophile
Pd(PPh3​)4​	1155.56	0.05	57.8 mg	Palladium(0) Catalyst
Na2​CO3​	105.99	3.0	318.0 mg	Base
Toluene	92.14	-	6.0 mL	Organic Solvent
Ethanol (Absolute)	46.07	-	3.0 mL	Phase-Transfer Co-solvent
Deionized Water	18.02	-	3.0 mL	Aqueous Solvent

Step-by-Step Experimental Protocol

The following methodology is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure experimental integrity.

Fig 2. Step-by-step workflow for the double Suzuki-Miyaura cross-coupling.

Phase 1: Setup and Degassing (Critical Step)

Causality: Pd(PPh3​)4​ is highly sensitive to atmospheric oxygen, which rapidly oxidizes the active Pd(0) species to inactive Pd(II) oxides and promotes unwanted homocoupling of the boronic acid. Rigorous deoxygenation is non-negotiable.

• Charge the Flask: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 2,5-dibromofuran (225.9 mg, 1.0 mmol) and [1,1'-biphenyl]-4-ylboronic acid (495.1 mg, 2.5 mmol).

• Add Solvents: Add toluene (6.0 mL) and ethanol (3.0 mL) to the flask. Stir gently to dissolve the organic components.

• Add Base: Prepare a 1.0 M aqueous solution of Na2​CO3​ by dissolving 318.0 mg in 3.0 mL of deionized water. Add this aqueous solution to the reaction mixture.

• Degassing (Argon Sparging): Insert a long steel needle connected to an Argon line directly into the biphasic liquid. Sparge the mixture vigorously with Argon for 15 to 20 minutes .

Phase 2: Reaction Initiation

• Catalyst Addition: Briefly remove the septum under a positive flow of Argon and quickly add Pd(PPh3​)4​ (57.8 mg, 5 mol%).

• Heating: Seal the flask, place it in a pre-heated oil bath at 90 °C, and stir vigorously (≥ 800 rpm) to ensure maximum surface area at the biphasic interface.

  • Self-Validation Checkpoint: Upon heating, the reaction mixture should transition from a pale yellow suspension to a dark brown/black mixture, indicating the generation of the active catalytic species.

Phase 3: Monitoring and Workup

• Reaction Monitoring: After 12 hours, sample the organic layer using a micro-capillary. Run a Thin Layer Chromatography (TLC) plate using Hexanes/Ethyl Acetate (9:1 v/v).

  • Self-Validation Checkpoint: Complete consumption of 2,5-dibromofuran (high Rf) and the disappearance of the mono-coupled intermediate should be observed. The target bis-coupled product will appear as an intensely UV-active spot.

• Quenching: Once complete (typically 12–16 hours), remove the flask from the oil bath and cool to room temperature. Dilute the mixture with Ethyl Acetate (15 mL) and Water (10 mL).

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (2 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Phase 4: Purification

• Column Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of Hexanes to Hexanes/Dichloromethane (depending on the exact solubility of the highly conjugated product) to isolate the pure 2,5-Di([1,1'-biphenyl]-4-yl)furan.

Troubleshooting & Process Optimization

Observation	Mechanistic Cause	Corrective Action
High levels of biphenyl homocoupling	Oxygen ingress during the reaction promotes Pd-catalyzed oxidative homocoupling of the boronic acid.	Increase Argon sparging time to 30 minutes. Ensure Schlenk flask seals are greased and intact.
Stalled reaction (Mono-coupled product persists)	Catalyst deactivation or insufficient phase transfer of the boronate species.	Increase stirring speed (>1000 rpm). If stalled, spike the reaction with an additional 2 mol% of Pd(PPh3​)4​ under Argon.
Protodeboronation of Boronic Acid	Prolonged heating in aqueous base can cleave the C-B bond before transmetalation occurs.	Ensure the equivalents of boronic acid are strictly ≥ 2.5. If the issue persists, switch to anhydrous conditions using Cs2​CO3​ in DMF[7].

References

• Development of Novel Small Molecule Therapeutics for Myotonic Dystrophy Source: Scholars Archive, University at Albany URL:[Link]

• Thiophene-Core Estrogen Receptor Ligands Having Superagonist Activity Source: PubMed Central (PMC) / Journal of Medicinal Chemistry URL:[Link]

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials Source: PubMed Central (PMC) / The Journal of Organic Chemistry URL:[Link]

• 2,5-Dibromofuran | C4H2Br2O | CID 10878846 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

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Application and Protocol for the Fabrication of High-Efficiency Organic Light-Emitting Diodes (OLEDs) Utilizing 2,5-Di([1,1'-biphenyl]-4-yl)furan

I. Introduction: The Scientific Rationale for 2,5-Di([1,1'-biphenyl]-4-yl)furan in Advanced OLEDs

Organic Light-Emitting Diodes (OLEDs) represent a paradigm shift in display and solid-state lighting technologies, offering superior contrast, faster response times, and greater design flexibility compared to conventional liquid crystal displays.[1][2] The heart of an OLED is the emissive layer (EML), where the conversion of electrical energy into light occurs.[3][4] The molecular structure of the organic material used in the EML dictates the color and efficiency of the light emission.

This application note details the fabrication of a high-performance blue OLED employing 2,5-Di([1,1'-biphenyl]-4-yl)furan , a promising organic semiconductor. This molecule, which we will refer to as BPVF, possesses a compelling combination of structural and electronic properties that make it an excellent candidate for an emissive material. The furan core, an electron-rich five-membered aromatic ring, is known to enhance luminescence and charge transport properties.[5][6][7] The biphenyl end-groups extend the π-conjugation of the molecule, which is crucial for achieving emission in the blue region of the visible spectrum. Furthermore, the rigid and planar structure of BPVF can promote favorable molecular packing in the solid state, leading to improved charge mobility and high photoluminescence quantum yield.

While detailed reports on the specific application of BPVF in OLEDs are emerging, its structural similarity to other high-performance blue emitters suggests its potential for achieving high external quantum efficiencies (EQE). This document provides a comprehensive, step-by-step protocol for the fabrication and characterization of a BPVF-based OLED, grounded in established best practices for vacuum thermal evaporation of small-molecule organic semiconductors.[1][3]

II. Device Architecture and Energy Level Diagram

The successful fabrication of an efficient OLED relies on a multi-layered structure, where each layer performs a specific function to ensure balanced charge injection, transport, and recombination within the emissive layer.[2][3] The proposed device architecture for the BPVF-based OLED is as follows:

ITO / NPB (40 nm) / BPVF (30 nm) / TPBi (30 nm) / LiF (1 nm) / Al (100 nm)

A visual representation of this device architecture is provided below:

Energy level diagram of the OLED device.

III. Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the fabrication of the BPVF-based OLED. All procedures involving organic materials and device fabrication should be performed in a cleanroom environment under an inert nitrogen atmosphere (e.g., in a glovebox) to prevent contamination and degradation of the materials.

A. Substrate Preparation

The quality of the ITO substrate is critical for device performance. A thorough cleaning procedure is necessary to remove organic and inorganic contaminants.

• Initial Cleaning: Place the pre-patterned ITO-coated glass substrates in a substrate rack.

• Ultrasonic Bath 1 (Detergent): Immerse the rack in a beaker containing a 2% solution of Hellmanex III in deionized (DI) water. Sonicate for 15 minutes.

• Rinsing: Thoroughly rinse the substrates with DI water.

• Ultrasonic Bath 2 (DI Water): Immerse the rack in a beaker of fresh DI water and sonicate for 15 minutes.

• Ultrasonic Bath 3 (Acetone): Immerse the rack in a beaker of acetone and sonicate for 15 minutes.

• Ultrasonic Bath 4 (Isopropyl Alcohol): Immerse the rack in a beaker of isopropyl alcohol (IPA) and sonicate for 15 minutes.

• Drying: Dry the substrates using a stream of high-purity nitrogen gas.

• UV-Ozone Treatment: Immediately before loading into the deposition system, treat the substrates with UV-ozone for 10 minutes to remove any remaining organic residues and to increase the work function of the ITO.

B. Thin Film Deposition by Thermal Evaporation

The organic layers and the cathode are deposited sequentially onto the cleaned ITO substrate in a high-vacuum thermal evaporation system.

Layer	Material	Thickness (nm)	Deposition Rate (Å/s)
HTL	NPB	40	1.0
EML	BPVF	30	1.0
ETL	TPBi	30	1.0
EIL	LiF	1	0.2
Cathode	Al	100	2.0

Protocol:

• System Pump-down: Load the cleaned ITO substrates and the evaporation sources with the appropriate materials into the thermal evaporation chamber. Pump the chamber down to a base pressure of at least 10-6 Torr.

• Deposition of Organic Layers:

  • Sequentially deposit the NPB, BPVF, and TPBi layers according to the parameters in the table above.

  • Monitor the deposition rate and thickness in real-time using a quartz crystal microbalance.

• Deposition of Cathode:

  • Without breaking the vacuum, deposit the LiF and Al layers. A shadow mask is used to define the cathode geometry.

• Venting and Transfer: After the deposition is complete, vent the chamber with nitrogen gas and transfer the devices to a glovebox for encapsulation.

C. Encapsulation

OLEDs are highly sensitive to moisture and oxygen. Encapsulation is a critical step to protect the device and ensure a long operational lifetime.

• Apply Epoxy: Dispense a UV-curable epoxy around the perimeter of the active area of the device.

• Place Coverslip: Carefully place a glass coverslip over the device, ensuring the epoxy forms a complete seal.

• Cure Epoxy: Expose the device to UV light for the recommended time to cure the epoxy.

IV. Device Characterization

Once fabricated and encapsulated, the performance of the OLEDs should be characterized.

A. Electroluminescence (EL) Spectroscopy

The EL spectrum provides information about the color of the emitted light.

• Setup: Place the device in a light-tight measurement setup with a spectrometer.

• Measurement: Apply a forward bias voltage to the device until light emission is observed. Capture the emission spectrum.

• Analysis: Determine the peak emission wavelength and the Commission Internationale de l'Éclairage (CIE) color coordinates.

B. Current Density-Voltage-Luminance (J-V-L) Characteristics

These measurements determine the electrical and optical performance of the device.

• Setup: Use a source measure unit (SMU) to apply a voltage sweep to the device and measure the current. A calibrated photodiode or a luminance meter is used to measure the light output.

• Measurement: Sweep the voltage from 0 V to a specified maximum (e.g., 10 V) and simultaneously record the current and luminance.

• Analysis: Plot the current density versus voltage (J-V) and luminance versus voltage (L-V) curves. Determine the turn-on voltage (the voltage at which a luminance of 1 cd/m2 is achieved).

C. Efficiency Measurements

The efficiency of the device is a key performance metric.

• Current Efficiency: Calculated from the L-V and J-V data, expressed in candela per ampere (cd/A).

• Power Efficiency: Calculated from the L-V and J-V data, expressed in lumens per watt (lm/W).

• External Quantum Efficiency (EQE): The ratio of the number of photons emitted to the number of electrons injected. This requires a more complex measurement setup, often involving an integrating sphere.

V. Expected Results and Discussion

A successful fabrication of the BPVF-based OLED according to this protocol is expected to yield a device with bright blue emission. The extended π-conjugation provided by the biphenyl groups should result in an emission peak in the range of 450-470 nm. The multi-layer device structure is designed to promote efficient charge injection and transport, leading to a low turn-on voltage and high luminance.

The use of TPBi as an ETL with a deep HOMO level should effectively confine holes within the BPVF emissive layer, preventing leakage and increasing the probability of radiative recombination. This, in turn, should lead to a high external quantum efficiency.

It is important to note that the performance of the device can be further optimized by systematically varying the thickness of each organic layer. The choice of alternative HTL and ETL materials with different energy levels and charge transport mobilities can also be explored to achieve improved charge balance and higher efficiencies.

VI. Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No light emission	- Short circuit due to rough ITO or dust particles. - Poor electrical contact. - Incorrect polarity of the applied voltage.	- Ensure thorough substrate cleaning. - Check the integrity of the electrical contacts. - Verify the correct connection of the SMU.
High turn-on voltage	- Large energy barriers for charge injection. - Poor charge transport in one or more layers.	- Optimize the thickness of the LiF layer. - Consider alternative HTL or ETL materials with better energy level alignment.
Low efficiency	- Imbalanced charge injection and transport. - Quenching of excitons at interfaces. - Non-radiative recombination pathways.	- Adjust the thicknesses of the HTL and ETL to achieve better charge balance. - Ensure high purity of all organic materials.
Device instability	- Contamination from air and moisture. - Material degradation under electrical stress.	- Improve the encapsulation process. - Operate the device within its specified voltage range.

VII. References

• Wikipedia. (2024). Organic light-emitting diode. Retrieved from [Link]

• Universal Display Corporation. (n.d.). Organic Light Emitting Diodes (OLEDs). Retrieved from [Link]

• Zhao, Z., Nie, H., Ge, C., et al. (2017). Furan Is Superior to Thiophene: A Furan-Cored AIEgen with Remarkable Chromism and OLED Performance. Advanced Science, 4(8), 1700005. [Link]

• DLC Display Co., Limited. (n.d.). OLED Technologies. Retrieved from [Link]

Sources

• 1. OLED - Wikipedia [en.wikipedia.org]
• 2. OLED Technologies-DLC Display Co., Limited [dlcdisplay.com]
• 3. Organic Light Emitting Diodes (OLEDs) - Universal Display Corporation [oled.com]
• 4. ossila.com [ossila.com]
• 5. d-nb.info [d-nb.info]
• 6. Furan Is Superior to Thiophene: A Furan‐Cored AIEgen with Remarkable Chromism and OLED Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]

Advanced Vacuum Thermal Evaporation (VTE) Protocols for 2,5-Di([1,1'-biphenyl]-4-yl)furan Thin Films

Introduction & Scientific Context

2,5-Di([1,1'-biphenyl]-4-yl)furan (commonly referred to as BPBF2 ) is a highly efficient pure organic luminescent material characterized by its planar biphenyl-furan-biphenyl core. It has garnered significant attention in the development of organic light-emitting diodes (OLEDs) and room-temperature phosphorescence (RTP) applications[1].

While solution-processing methods exist, Vacuum Thermal Evaporation (VTE) is the gold standard for fabricating BPBF2 thin films. VTE eliminates solvent trapping and phase segregation, ensuring an ultra-pure environment that is critical for minimizing non-radiative recombination centers and achieving high-performance optoelectronic devices.

Mechanistic Grounding: Exciton Confinement & Co-Evaporation

Expertise & Causality: BPBF2 is highly prone to aggregation-caused quenching (ACQ) and triplet-triplet annihilation (TTA) if deposited as a neat film due to strong π−π stacking of its planar core. To circumvent this, BPBF2 is typically co-evaporated with a high triplet energy ( T1​ ) host matrix, such as 1,3-bis(N-carbazolyl)benzene (mCP) or phenyl benzoate.

Dispersing BPBF2 at low concentrations (1–5 wt%) within a rigid host sterically isolates the guest molecules. The host’s high T1​ level (>2.9 eV) creates an energy barrier that prevents reverse Dexter energy transfer from the BPBF2 T1​ state (~2.4 eV) back to the host. This effectively confines the triplet excitons on the BPBF2 molecules, enabling long-lived room-temperature phosphorescence (RTP) and afterglow[2]. Furthermore, maintaining a high vacuum environment ( <10−6 Torr) during deposition is strictly required to eliminate ambient oxygen and moisture, which are potent quenchers of triplet excitons[3].

Fig 2. Exciton confinement and energy transfer pathways in BPBF2 host-guest systems.

Materials & Equipment Requirements

• Source Materials: BPBF2 (purified via temperature-gradient sublimation prior to use) and a matched Host Matrix (e.g., mCP).

• VTE System: High-vacuum chamber capable of reaching a base pressure of <1×10−6 Torr.

• Thermal Sources: Alumina or quartz crucibles in Knudsen cells (K-cells) equipped with PID temperature controllers.

• Monitoring: Dual Quartz Crystal Microbalance (QCM) sensors for independent rate monitoring during co-evaporation.

Step-by-Step VTE Protocol

Fig 1. Step-by-step vacuum thermal evaporation workflow for BPBF2 thin films.

Phase 1: Preparation & Outgassing

• Substrate Preparation: Sonicate ITO/glass substrates sequentially in Decon 90, deionized water, acetone, and isopropanol (15 minutes each). Dry with N2​ gas and subject to UV-Ozone treatment for 20 minutes.

  • Causality: UV-Ozone removes residual organic contaminants and increases the work function of the ITO, facilitating better hole injection in OLED devices.

• Source Loading: Load 50–100 mg of BPBF2 into a clean alumina crucible. Load the host material into a separate crucible.

• Pump Down: Seal the chamber and evacuate to a base pressure of <1×10−6 Torr.

• Material Outgassing: Slowly ramp the K-cells to approximately 50% of their respective sublimation temperatures (e.g., ~100 °C for BPBF2). Hold for 30 minutes with the main shutter closed.

  • Causality: This step sublimates volatile impurities and adsorbed water without evaporating the target molecule, preventing film contamination.

Phase 2: Co-Evaporation (Self-Validating System)

• Host Rate Stabilization: Ramp the host K-cell temperature until a steady deposition rate of 1.0 Å/s is registered on the host-specific QCM sensor.

• Guest Rate Stabilization: Ramp the BPBF2 K-cell (~210–240 °C) until a steady deposition rate of 0.05 Å/s is achieved on the guest-specific QCM sensor.

  • Validation: A rate ratio of 1.0 Å/s (Host) to 0.05 Å/s (Guest) ensures a precise ~5 wt% doping concentration, which is optimal for preventing BPBF2 aggregation.

• Deposition: Open the main substrate shutter to begin co-evaporation. Maintain constant PID control to ensure rate fluctuations do not exceed ±5% .

• Cooling & Venting: Once the target thickness (typically 30–50 nm) is reached, close the main shutter. Turn off the K-cell heaters and allow the sources to cool below 50 °C before venting the chamber with dry N2​ gas to prevent thermal oxidation of the remaining organic materials.

Quantitative Data Summary

VTE Parameter	BPBF2 (Guest Emitter)	mCP (Typical Host Matrix)
Typical Sublimation Temp	210 – 240 °C	160 – 180 °C
Target Deposition Rate	0.05 – 0.1 Å/s	1.0 – 2.0 Å/s
Film Density (for QCM)	~1.2 g/cm³	~1.1 g/cm³
Z-Factor (Acoustic Impedance)	1.0	1.0
Substrate Temperature	Room Temperature (25 °C)	Room Temperature (25 °C)
Chamber Base Pressure	<1×10−6 Torr	<1×10−6 Torr

Post-Deposition Validation

To validate the success of the protocol, the resulting thin films should be subjected to Time-Resolved Photoluminescence (TRPL) spectroscopy. A successfully confined BPBF2 host-guest film will exhibit a delayed emission component (lifetime in the millisecond to second range) corresponding to RTP, whereas an improperly doped or aggregated film will show dominant nanosecond-scale prompt fluorescence due to TTA quenching[2].

References

• Title: Confinement of Long-Lived Triplet Excitons in Organic Semiconducting Host-Guest Systems Source: Advanced Functional Materials URL: [Link]

• Title: Room-Temperature Multiple Phosphorescence from Functionalized Corannulenes: Temperature Sensing and Afterglow Organic Light-Emitting Diode Source: Angewandte Chemie International Edition URL: [Link]

• Title: H-Bonding Room Temperature Phosphorescence Materials via Facile Preparation for Water-Stimulated Photoluminescent Ink Source: Molecules URL: [Link]

Sources

• 1. Room-Temperature Multiple Phosphorescence from Functionalized Corannulenes: Temperature Sensing and Afterglow Organic Light-Emitting Diode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Publications | Okinawa Institute of Science and Technology OIST [oist.jp]
• 3. mdpi.com [mdpi.com]

Application Note: 1H and 13C NMR Spectroscopic Characterization of 2,5-Di([1,1'-biphenyl]-4-yl)furan

Executive Summary & Scope

The 2,5-diarylfuran scaffold is a privileged structural motif, widely utilized in the development of optoelectronic materials (such as blue emissive fluorophores) and medicinal chemistry (including DNA minor groove binders) ()[1]. Specifically, 2,5-Di([1,1'-biphenyl]-4-yl)furan (CAS: 93297-78-0) features an extended, highly conjugated π -system that presents unique analytical challenges.

This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol for the definitive structural characterization of this compound. By leveraging molecular symmetry and precise acquisition parameters, researchers can confidently verify regiochemistry and purity without relying on destructive analytical methods.

Structural Rationale & Self-Validating Logic

As a Senior Application Scientist, I emphasize that an analytical protocol must be a self-validating system . The molecular architecture of 2,5-Di([1,1'-biphenyl]-4-yl)furan possesses C2v​ symmetry in solution, which serves as our primary diagnostic tool:

• Regiochemistry Verification : The furan ring is substituted at the 2 and 5 positions. In 1 H NMR, this symmetry renders the protons at C3 and C4 chemically equivalent, producing a sharp, diagnostic singlet. If the compound were an isomeric impurity (e.g., 2,3- or 2,4-substitution), this singlet would split into two distinct doublets with characteristic coupling constants ( 3J≈3.3 Hz or 4J≈1.8 Hz, respectively).

• Integration Checksums : The molecule contains exactly 20 protons. Setting the integration of the furan diagnostic singlet to exactly 2.00 forces the remaining aromatic multiplet integrations to sum perfectly to 18.00. Any deviation indicates incomplete substitution or the presence of residual starting materials.

• Carbon Environment Counting : Despite having 28 carbon atoms, the C2v​ symmetry dictates that the molecule possesses exactly 10 distinct carbon environments (2 in the furan core, 4 in the inner phenyl ring, and 4 in the outer phenyl ring). The 13 C NMR spectrum must yield exactly 10 resonances.

Experimental Protocol

Sample Preparation

Extended biphenyl systems exhibit strong intermolecular π−π stacking, which can reduce solubility and broaden NMR signals due to aggregation.

• Solvent Selection : Weigh 15–20 mg of the analyte for 1 H NMR (or 40–50 mg for 13 C NMR) into a clean glass vial. Dissolve in 0.6 mL of high-purity Chloroform-d (CDCl 3​ , 99.8% D). CDCl 3​ provides an excellent balance of solvating power for conjugated aromatics and a reliable deuterium lock signal.

• Internal Standard : Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS) to serve as the 0.00 ppm reference anchor.

• Homogenization : Sonicate the vial for 5 minutes. Crucial Step : Filter the solution through a 0.2 μ m PTFE syringe filter directly into a 5 mm precision NMR tube. Removing undissolved micro-particulates is essential to maintain optimal magnetic field homogeneity (shimming) and achieve sharp linewidths.

Acquisition Parameters (500 MHz Spectrometer)

To capture the extended aromatic system accurately, specific acquisition parameters must be tuned:

• 1 H NMR (Proton) :

  • Pulse Sequence: Standard 30° pulse (zg30).

  • Spectral Width (SW): 20 ppm. (A wide SW ensures the baseline is perfectly flat on both sides of the aromatic region, which is critical for accurate integration).

  • Relaxation Delay (D1): 1.0 s.

  • Number of Scans (NS): 16 to 32.

• 13 C NMR (Carbon) :

  • Pulse Sequence: Proton-decoupled 13 C (zgpg30).

  • Relaxation Delay (D1): 2.5 to 3.0 s . Causality: The molecule contains 4 distinct quaternary carbons. Lacking attached protons, these carbons undergo slow dipole-dipole relaxation (long T1​ times). A standard 1.0 s delay will result in artificially suppressed quaternary peaks, risking misidentification.

  • Number of Scans (NS): 1024 to 2048 (Required due to the low natural abundance of 13 C and the compound's high molecular weight).

Spectral Data & Mechanistic Interpretation

The following tables summarize the expected chemical shifts based on the inductive effects of the furan oxygen and the magnetic anisotropy of the extended biphenyl system, extrapolated from authoritative baseline data of 2,5-diphenylfuran ()[2][3].

Table 1: 1 H NMR Quantitative Assignments (500 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Mechanistic Assignment
Inner Phenyl (H2', H6')	7.85	Doublet (d)	8.2	4H	Strongly deshielded by the magnetic anisotropy of the adjacent furan ring.
Inner Phenyl (H3', H5')	7.68	Doublet (d)	8.2	4H	Ortho to the outer phenyl ring.
Outer Phenyl (H2'', H6'')	7.64	Doublet (d)	7.5	4H	Ortho to the inner phenyl ring.
Outer Phenyl (H3'', H5'')	7.46	Triplet (t)	7.5	4H	Meta protons of the terminal ring.
Outer Phenyl (H4'')	7.36	Triplet (t)	7.5	2H	Para protons of the terminal ring.
Furan (H3, H4)	6.82	Singlet (s)	-	2H	Diagnostic Anchor : Confirms C2v​ symmetry and 2,5-regiochemistry.

Table 2: 13 C NMR Quantitative Assignments (125 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Assignment
Furan (C2, C5)	153.2	Quaternary (C)	Highly deshielded due to direct attachment to the electronegative furan oxygen.
Outer Phenyl (C1'')	140.5	Quaternary (C)	Ipso-carbon connecting to the inner phenyl.
Inner Phenyl (C4')	140.2	Quaternary (C)	Ipso-carbon connecting to the outer phenyl.
Inner Phenyl (C1')	129.5	Quaternary (C)	Ipso-carbon connecting to the furan ring.
Outer Phenyl (C3'', C5'')	128.8	Methine (CH)	Meta carbons of the terminal ring.
Inner Phenyl (C3', C5')	127.5	Methine (CH)	Meta carbons of the inner ring.
Outer Phenyl (C4'')	127.4	Methine (CH)	Para carbon of the terminal ring.
Outer Phenyl (C2'', C6'')	127.0	Methine (CH)	Ortho carbons of the terminal ring.
Inner Phenyl (C2', C6')	124.2	Methine (CH)	Ortho carbons of the inner ring (shielded relative to typical aromatics).
Furan (C3, C4)	107.8	Methine (CH)	Characteristic upfield shift for β -carbons in a furan heterocycle.

Note: The exact resolution of the closely overlapping multiplet signals in the 127.0–129.0 ppm range may require 2D NMR techniques (HSQC/HMBC) for absolute definitive peak-picking, though the count of 10 distinct peaks remains the primary validation metric.

Workflow Visualization

The following diagram illustrates the logical pipeline for characterizing this compound, ensuring that experimental acquisition directly feeds into structural validation.

Figure 1: Self-validating NMR characterization workflow for 2,5-Di([1,1'-biphenyl]-4-yl)furan.

References

• Title : Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials Source : The Journal of Organic Chemistry, 2024, 89(1), 484-496. URL :[Link]

• Title : Rapid pseudo five-component synthesis of intensively blue luminescent 2,5-di(hetero)arylfurans via a Sonogashira–Glaser cyclization sequence Source : Beilstein Journal of Organic Chemistry, 2014, 10, 672–679. URL :[Link]

• Title : 2,5-Diphenylfuran | C16H12O | CID 70387 Source : PubChem, National Center for Biotechnology Information URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,5-Diphenylfuran synthesis - chemicalbook [chemicalbook.com]
• 3. 2,5-Diphenylfuran | C16H12O | CID 70387 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan

Welcome to the technical support center for the synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of synthesizing this valuable compound. We will delve into common synthetic routes and provide in-depth troubleshooting for overcoming low synthetic yields. Our approach is grounded in mechanistic principles and field-proven insights to ensure you can confidently optimize your experimental outcomes.

Introduction to Synthetic Strategies

The synthesis of 2,5-diaryl furans, such as 2,5-Di([1,1'-biphenyl]-4-yl)furan, is of significant interest due to their applications in medicinal chemistry and as optoelectronic materials.[1][2] Several robust methods exist for their preparation, with the most common being palladium-catalyzed cross-coupling reactions and the Paal-Knorr synthesis.[1][3][4]

• Palladium-Catalyzed Cross-Coupling Reactions: These methods, including the Suzuki-Miyaura and Stille couplings, are powerful for forming the crucial carbon-carbon bonds between the furan core and the biphenyl moieties.[3][4][5][6][7] They offer good functional group tolerance but can be sensitive to reaction conditions.

• Paal-Knorr Furan Synthesis: This classic method involves the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl precursor.[8][9][10][11][12] While often high-yielding, the synthesis of the requisite 1,4-diketone can be a multi-step process.[13][1]

• Transition-Metal-Free Approaches: Newer methods are emerging that avoid transition metals, such as the oxidation of a 1,3-diene precursor followed by dehydration.[13][1][2]

This guide will primarily focus on troubleshooting the widely used palladium-catalyzed cross-coupling reactions, as they are often the source of yield-related queries.

Troubleshooting Low Synthetic Yield

A low yield of 2,5-Di([1,1'-biphenyl]-4-yl)furan can be frustrating. The following question-and-answer section is designed to help you diagnose and resolve the underlying issues in your synthesis.

Frequently Asked Questions (FAQs)

Q1: I am attempting a Suzuki-Miyaura coupling to synthesize 2,5-Di([1,1'-biphenyl]-4-yl)furan, but my yield is consistently low. What are the most likely causes?

Low yields in Suzuki-Miyaura couplings for diaryl furan synthesis can often be attributed to one or more of the following factors:

• Catalyst Inactivity or Decomposition: The palladium catalyst is the heart of the reaction. If the active Pd(0) species is not generated efficiently or is deactivated during the reaction, the catalytic cycle will be compromised.[5][14] Oxygen is a common culprit for catalyst deactivation.[14]

• Instability of the Boronic Acid/Ester: Furan-based boronic acids and their derivatives can be unstable, particularly at the elevated temperatures often employed in cross-coupling reactions.[14][15] A major decomposition pathway is protodeboronation, where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond.[14]

• Inefficient Transmetalation: The transfer of the aryl group from the boron atom to the palladium center is a critical step in the catalytic cycle.[5][7][16] The choice of base and solvent plays a significant role in the efficiency of this step.

• Side Reactions: The most common side reaction is the homocoupling of the boronic acid to form a biaryl byproduct.[3][4] This can be particularly prevalent if the reaction conditions are not optimal.

• Issues with Starting Materials: Impurities in your starting materials, such as the 2,5-dihalofuran or the biphenylboronic acid, can interfere with the reaction.

Q2: How can I improve the efficiency of my Suzuki-Miyaura coupling for this synthesis?

To enhance your yield, a systematic approach to optimizing the reaction conditions is recommended. Here is a troubleshooting workflow:

Troubleshooting Workflow for Low Yield in Suzuki-Miyaura Coupling

Caption: A logical workflow for troubleshooting low product yield.

Step 1: Verify Reagent Quality and Stoichiometry

• Purity of Starting Materials: Ensure the purity of your 2,5-dihalofuran (e.g., 2,5-dibromofuran) and [1,1'-biphenyl]-4-ylboronic acid. Impurities can inhibit the catalyst.

• Boronic Acid Stability: Consider using a more stable derivative of the boronic acid, such as a pinacol ester or a trifluoroborate salt, to mitigate decomposition.[3][4][14][17] Potassium aryltrifluoroborate salts have been successfully used in the synthesis of 2,5-diarylfurans.[3][4][17]

• Stoichiometry: While a 1:2 ratio of the furan dihalide to the boronic acid is typical, a slight excess of the boronic acid (e.g., 2.2-2.5 equivalents) may be beneficial to compensate for any homocoupling or decomposition.

Step 2: Optimize the Catalyst System

• Palladium Source: If you are using a simple palladium salt like Pd(OAc)₂ or PdCl₂, consider switching to a pre-catalyst that more readily forms the active Pd(0) species.[14][18]

• Ligand Choice: The ligand is crucial for stabilizing the palladium catalyst and facilitating the steps of the catalytic cycle. For Suzuki couplings, phosphine ligands are common.[5] Consider screening different ligands, such as triphenylphosphine (PPh₃) or more electron-rich and bulky phosphines like tri-tert-butylphosphine or biaryl phosphines.[5]

• Catalyst Loading: While higher catalyst loading can sometimes improve yield, it also increases cost and the potential for side reactions. Typical loadings range from 1-5 mol%.[18] It may be beneficial to perform a screen of catalyst loading to find the optimal concentration.

Step 3: Refine Reaction Conditions

• Solvent: The choice of solvent can significantly impact the solubility of the reagents and the reaction rate. A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and an aqueous base is common for Suzuki couplings.[19] Aqueous n-butanol has also been shown to be effective for Suzuki couplings involving furanboronic acids.[15]

• Base: The base is essential for the transmetalation step. Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄.[18][19] The strength and solubility of the base can influence the reaction outcome, so screening different bases may be necessary.

• Temperature and Reaction Time: While elevated temperatures can increase the reaction rate, they can also lead to the decomposition of unstable reagents like furanboronic acids.[14] If you suspect decomposition, try lowering the reaction temperature and using a more active catalyst system to shorten the reaction time.[14] Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

Step 4: Analyze Byproducts

• If you are observing significant byproduct formation, it is important to identify them. The most common byproduct in a Suzuki-Miyaura coupling is the homocoupled product of the boronic acid (in this case, quaterphenyl). Its presence suggests that the oxidative addition/transmetalation/reductive elimination cycle is not efficient, leading to side reactions.

Q3: I am using a Paal-Knorr synthesis, but the yield is low. What should I check?

The Paal-Knorr synthesis is generally robust, but low yields can occur.[20] Here are some troubleshooting tips:

• Purity of the 1,4-Diketone: The primary prerequisite for a successful Paal-Knorr synthesis is a pure 1,4-dicarbonyl precursor.[13][1] Ensure that your diketone is free of impurities that could interfere with the cyclization.

• Acid Catalyst: The reaction is acid-catalyzed.[8][9][10] Ensure you are using an appropriate acid catalyst, such as p-toluenesulfonic acid, sulfuric acid, or a Lewis acid.[10] The amount of catalyst should be catalytic, as excessive acid can lead to degradation of the furan product.

• Efficient Water Removal: The reaction involves a dehydration step.[8][9] Using a Dean-Stark apparatus to remove water azeotropically can drive the reaction to completion.[20]

• Reaction Temperature and Time: The reaction typically requires heating to reflux.[20] Ensure that the reaction is heated for a sufficient amount of time for the cyclization and dehydration to occur. Monitor the reaction by TLC to determine completion.[20]

Experimental Protocols

Below are representative protocols for the synthesis of 2,5-diaryl furans based on established literature.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is adapted from a general procedure for the synthesis of 2,5-diarylfurans.[3][4]

• Reaction Setup: In a round-bottom flask, combine 2,5-dibromofuran (1.0 mmol), [1,1'-biphenyl]-4-ylboronic acid (2.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., K₂CO₃, 3.0 mmol).

• Solvent Addition: Add a degassed solvent mixture, such as toluene/ethanol/water (e.g., in a 4:1:1 ratio). It is crucial to ensure anaerobic conditions by thoroughly degassing the solvent and maintaining an inert atmosphere (e.g., argon or nitrogen).[14]

• Reaction: Heat the mixture to reflux (e.g., 80-100 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, add water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Paal-Knorr Furan Synthesis

This protocol is based on the synthesis of 2,5-diphenylfuran from its corresponding 1,4-diketone.[20]

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve the 1,4-di([1,1'-biphenyl]-4-yl)butane-1,4-dione (1.0 mmol) in toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 5 mol%).

• Reaction: Heat the mixture to reflux and collect the water that is formed in the Dean-Stark trap. Continue refluxing until no more water is collected and TLC analysis indicates the complete consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization.

Visualizing Key Concepts

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The fundamental steps of the Suzuki-Miyaura cross-coupling reaction.[5][7][16]

Data Summary

The following table summarizes typical conditions for the synthesis of 2,5-diarylfurans via Suzuki-Miyaura coupling, as reported in the literature.

Furan Precursor	Coupling Partner	Catalyst	Base	Solvent	Temp. (°C)	Yield (%)	Reference
2,5-bis(butyltellanyl)furan	Phenyltrifluoroborate salt	Pd(OAc)₂/dppf	-	Methanol	RT	73	[4]
2,5-bis(butyltellanyl)furan	Various aryltrifluoroborate salts	Pd(OAc)₂/dppf	-	Methanol	RT	35-73	[4]
2-(4-bromophenyl)benzofuran	4-methoxyphenylboronic acid	Pd(II) complex	K₂CO₃	EtOH/H₂O (1:1)	80	97	[18]

Conclusion

Achieving a high yield in the synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan is attainable with careful attention to reaction parameters and reagent quality. By understanding the underlying chemical principles and systematically troubleshooting potential issues, researchers can optimize their synthetic protocols. This guide provides a framework for diagnosing and resolving common problems encountered during the synthesis of this important class of molecules. We encourage you to use this resource to enhance your experimental success.

References

• Botteselle, G. V., Hough, T. L. S., Venturoso, R. C., Cella, R., Vieira, A. S., & Stefani, H. A. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. Australian Journal of Chemistry, 61(11), 870–873. [Link]

• Botteselle, G. V., et al. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. ResearchGate. Request PDF. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Wikipedia. Retrieved from [Link]

• Grantham, H. F., et al. (2023). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. The Journal of Organic Chemistry. [Link]

• Botteselle, G. V., et al. (2008). Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides. CSIRO Publishing. [Link]

• ResearchGate. (n.d.). Paal–Knorr furan synthesis. ResearchGate. Request PDF. [Link]

• Cambridge University Press. (n.d.). Paal-Knorr Synthesis. Cambridge University Press. [Link]

• Chen, X., et al. (2009). Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality. Angewandte Chemie International Edition. [Link]

• Al-Hourani, B. J., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules. [Link]

• Grantham, H. F., et al. (2023). Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. ACS Publications. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• LibreTexts Chemistry. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. LibreTexts. [Link]

• Wikipedia. (n.d.). Stille reaction. Wikipedia. Retrieved from [Link]

• Grantham, H. F., et al. (2023). Transition metal free continuous flow synthesis of 2,5-diaryl furans. ChemRxiv. [Link]

• Jayon, Z. A., et al. (2021). Synthesis of 2,5-Diaryl Nonsymmetric Furans C6-Platform Chemicals via Catalytic Conversion of Biomass and the Formal Synthesis of Dantrolene. The Journal of Organic Chemistry. [Link]

• Reddy, A. S., et al. (2023). Bi(III)-Catalyzed Synthesis of Substituted Furans from Hydroxy-oxetanyl Ketones: Application to Unified Total Synthesis of Shikonofurans J, D, E, and C. ACS Publications. [Link]

• Eckhardt, M., et al. (2008). Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry. [Link]

• Lumen Learning. (n.d.). 17.2: Palladium catalyzed couplings. Organic Chemistry II. [Link]

• Jayon, Z. A., et al. (2021). Synthesis of 2,5-Diaryl Nonsymmetric Furans C6-Platform Chemicals via Catalytic Conversion of Biomass and the Formal Synthesis of Dantrolene. PubMed. [Link]

• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• Al-Zoubi, R. M., et al. (2018). Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,5-Dihydrofurans. Organic Chemistry Portal. [Link]

• Organic Syntheses. (2023). Synthesis of a 2,5-Bis(tert-butyldimethylsilyloxy)furan and its Reaction with Benzyne. Organic Syntheses. [Link]

• Smonou, I., et al. (2021). Biocatalytic Transformation of 5-Hydroxymethylfurfural into 2,5-di(hydroxymethyl)furan by a Newly Isolated Fusarium striatum Strain. MDPI. [Link]

• Singh, A., et al. (2024). Diels–Alder Cycloaddition of 2,5-Bis(hydroxymethyl)furan (BHMF) and N-Phenylmaleimide Derivatives. ACS Omega. [Link]

• Aricò, F., et al. (2018). Purolite-catalysed etherification of 2,5- bis(hydroxymethyl)furan: A systematic study. DOI. [Link]

• Google Patents. (n.d.). US10125110B2 - Method for preparing 2,5-disubstituted furan compound.

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• 2. chemrxiv.org [chemrxiv.org]
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• 9. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
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• 11. researchgate.net [researchgate.net]
• 12. Paal-Knorr Synthesis (Chapter 40) - Name Reactions in Organic Synthesis [cambridge.org]
• 13. Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media [mdpi.com]
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• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Palladium Catalyst Loading for 2,5-Di([1,1'-biphenyl]-4-yl)furan Synthesis

Welcome to the Technical Support Center for advanced cross-coupling methodologies. The synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan via the Suzuki-Miyaura reaction presents unique kinetic and thermodynamic challenges. Achieving double arylation on a furan core while minimizing palladium (Pd) loading requires precise control over the catalytic cycle. This guide provides mechanistic troubleshooting, quantitative optimization matrices, and self-validating protocols designed for researchers and drug development professionals aiming to maximize Turnover Number (TON) and minimize metal contamination[1].

System Overview: Catalytic Cycle & Deactivation Pathways

To optimize catalyst loading, one must first understand where the catalyst is lost. The diagram below illustrates the active Suzuki-Miyaura catalytic cycle for our target molecule, highlighting the critical agglomeration pathway that leads to inactive "Palladium Black."

Suzuki-Miyaura cycle for 2,5-Di([1,1'-biphenyl]-4-yl)furan highlighting Pd(0) deactivation pathways.

Module 1: Troubleshooting Guide

Issue 1: The reaction stalls at the mono-coupled intermediate (2-bromo-5-([1,1'-biphenyl]-4-yl)furan).

• Causality: The first oxidative addition into 2,5-dibromofuran is rapid due to the electron-withdrawing nature of the halogens. However, once the first biphenyl group is attached, the furan ring becomes significantly more electron-rich. This increased electron density raises the activation energy required for the second oxidative addition, causing the reaction to stall[2].

• Solution: Transition from standard ligands (like PPh3) to highly active, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos or XPhos). These ligands increase the electron density at the palladium center, facilitating oxidative addition into deactivated, electron-rich bonds[3]. Maintain the reaction temperature at 90–100 °C to overcome the kinetic barrier of the second coupling.

Issue 2: Formation of a black precipitate (Palladium Black) shortly after heating, accompanied by low yields.

• Causality: At ultra-low catalyst loadings (< 0.1 mol%), the absolute concentration of active Pd(0) is minute. If the rate of oxidative addition is slower than the rate of Pd(0) agglomeration, the uncoordinated palladium atoms cluster together and precipitate as inactive Pd black, terminating the reaction halfway[4].

• Solution: Increase the ligand-to-palladium ratio slightly (e.g., L:Pd = 2.5:1) to ensure complete coordination. Bulky ligands like SPhos provide immense steric shielding, which physically prevents Pd(0) centers from approaching each other, thereby suppressing agglomeration even at loadings as low as 0.0025 mol%[3][5].

Issue 3: Incomplete conversion despite adequate catalyst loading and intact Pd catalyst.

• Causality: The transmetalation step requires the boronic acid to be activated into a highly nucleophilic boronate complex. In purely organic solvents, inorganic bases (like K3PO4) and boronic acids have poor solubility, starving the catalytic cycle of the transmetalating species[6].

• Solution: Employ a biphasic solvent system (e.g., 1,4-Dioxane/H2O or Toluene/H2O). Water acts in a twofold manner: it dissolves the base to generate the active boronate, and it facilitates the solvolytic transformation of the precatalyst into the active Pd(0) species[4][7].

Module 2: Quantitative Catalyst Optimization Matrix

The following table summarizes the causal relationship between catalyst system choices and resulting efficiency (Yield and Turnover Number) for double Suzuki cross-couplings of dihaloheterocycles[3][5][7].

Catalyst System	Ligand	Loading (mol%)	Solvent System	Base	Temp (°C)	Expected Yield	TON
Pd(PPh3)4	PPh3	5.0	Toluene/H2O	Na2CO3	90	65-75%	< 20
Pd(OAc)2	SPhos	0.05	1,4-Dioxane/H2O	K3PO4	100	> 90%	> 1,800
Pd2(dba)3	XPhos	0.01	THF/H2O	K3PO4	80	85-90%	> 8,500
'SiO2'-NH2-Pd (Heterogeneous)	None	0.01	EtOH/H2O	K2CO3	60	~84%	~8,400

Module 3: Self-Validating Experimental Protocol

Title: Ultra-Low Loading Synthesis of 2,5-Di([1,1'-biphenyl]-4-yl)furan Objective: Achieve >90% yield with ≤ 0.05 mol% Pd loading to minimize downstream metal scavenging.

Step 1: Reagent Preparation (Inert Atmosphere) Charge an oven-dried Schlenk flask with 2,5-dibromofuran (1.0 equiv),[1,1'-biphenyl]-4-ylboronic acid (2.2 equiv), and anhydrous K3PO4 (3.0 equiv). Causality: A slight excess of boronic acid compensates for competitive protodeboronation. K3PO4 is selected for its superior performance in promoting transmetalation with bulky dialkylbiaryl phosphine ligands[3].

Step 2: Precatalyst Activation In a separate vial, dissolve Pd(OAc)2 (0.05 mol%) and SPhos (0.12 mol%) in degassed 1,4-dioxane. Stir for 10 minutes at room temperature. Validation Checkpoint: The solution must transition from red/brown to a pale yellow/orange, indicating the successful formation of the active Pd(0)-SPhos complex. If the solution turns black, oxygen contamination has occurred; discard and restart.

Step 3: Reaction Initiation Add the active catalyst solution to the Schlenk flask, followed by degassed water (maintaining a Dioxane:H2O ratio of 4:1). Heat the biphasic mixture to 100 °C under vigorous stirring (800 rpm). Causality: Vigorous stirring is mandatory in biphasic systems to maximize the interfacial surface area, ensuring the aqueous boronate efficiently interacts with the organic Pd(II) intermediate[7].

Step 4: Monitoring and Quenching Monitor the reaction via LC-MS. The mono-coupled intermediate should peak around 1 hour and completely deplete by hour 4. Cool to room temperature, dilute with ethyl acetate, and wash with brine.

Module 4: Frequently Asked Questions (FAQs)

Q: Why is 2,5-dibromofuran used instead of 2,5-dichlorofuran? A: Aryl bromides undergo oxidative addition significantly faster than aryl chlorides. While bulky ligands like SPhos can activate chlorides, the carbon-chlorine bond in the electron-rich mono-coupled intermediate is exceptionally strong. Overcoming this requires higher catalyst loadings (1-2 mol%) and harsher conditions, which defeats the optimization goal[3][8].

Q: Can I recover and reuse the palladium catalyst to further optimize costs? A: Homogeneous catalysts like Pd(OAc)2/SPhos are highly efficient but difficult to recover. If recyclability is a strict requirement, consider heterogenized palladium catalysts (e.g., silica-supported Pd). These can operate at low loadings (0.01 mol%) in aqueous media and can be recovered via simple filtration, though they may suffer from gradual Pd leaching over multiple cycles[4].

Q: How do I ensure the final drug candidate meets heavy metal thresholds? A: By optimizing the loading down to 0.05 mol%, the theoretical maximum Pd concentration in the crude product is already drastically reduced. Post-reaction treatment with metal scavengers (e.g., functionalized silica or activated carbon) during the organic extraction phase will consistently drop residual Pd well below the standard 10 ppm pharmaceutical threshold[1].

References

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development - ACS Publications.[Link]

• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. ResearchGate.[Link]

• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. DOI.[Link]

• Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. PMC.[Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. PMC.[Link]

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• 2. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Background Fluorescence in 2,5-Di([1,1'-biphenyl]-4-yl)furan Optical Assays

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have developed this guide to address the unique photophysical challenges associated with 2,5-Di([1,1'-biphenyl]-4-yl)furan (DBPF) in optical assays. DBPF is a highly conjugated, rigid organic fluorophore prized for its intense emission and high photoluminescence quantum yield. However, its extreme hydrophobicity frequently leads to aggregation-induced background fluorescence, non-specific binding, and scattering in aqueous environments. This center provides self-validating protocols and mechanistic insights to help you isolate true assay signals from artifactual noise.

Part 1: Mechanistic FAQ & Troubleshooting Guides

Q1: Why does my blank/control sample exhibit abnormally high background fluorescence when using DBPF in aqueous buffers? A: The primary cause of elevated background in DBPF assays is solvent-induced aggregation. DBPF consists of a central furan ring flanked by two bulky, hydrophobic biphenyl groups. In polar aqueous environments (e.g., PBS or HEPES), the molecule rapidly undergoes hydrophobic collapse, driving complex herringbone packing and π−π stacking[1]. Causality: This aggregation creates two distinct background artifacts:

• Rayleigh Scattering: Colloidal particles scatter the excitation light, which bleeds through the emission filter if the Stokes shift is narrow.

• Altered Emission States: The planar biphenyl groups facilitate H- or J-aggregation. This stacking alters the fluorescence lifetime and rate constants[2], often resulting in a red-shifted, enhanced emission (aggregation-induced emission) that drastically increases background signal independent of the target analyte. Solution: Introduce a zwitterionic or non-ionic surfactant (e.g., 0.1% CHAPS) to micellize the fluorophore, maintaining it in a monomeric state.

Q2: How can I differentiate between true target-binding signal and background noise caused by non-specific interactions? A: You must implement a self-validating spectral shift analysis. DBPF exhibits solvatochromism; its emission maximum ( λem​ ) shifts based on the local dielectric constant of its microenvironment. Furthermore, the inherent lifetime broadening and intersystem crossing dynamics of 2,5-diphenylfuran derivatives are highly sensitive to their solvation state[3]. Causality: When DBPF binds specifically to a hydrophobic pocket of a target protein, it experiences a lower dielectric constant compared to when it is non-specifically aggregated in the bulk solvent. Protocol: Instead of measuring a single emission wavelength, perform a dual-wavelength ratiometric measurement. Calculate the ratio of monomeric emission (~420 nm) to aggregate emission (~480 nm). A true binding event will increase the monomeric signal while suppressing the aggregate signal, creating an internal control that validates the assay's integrity.

Q3: What is the optimal washing protocol to minimize background in solid-phase or cell-based assays using DBPF? A: A stringent, step-wise washing protocol is required to disrupt non-specific hydrophobic interactions without stripping the specific binding. See the detailed methodology in Part 2.

Part 2: Experimental Protocols - The "Stringent-Wash" Self-Validating System

This methodology is designed as a self-validating system: the inclusion of a polarity-matched wash buffer ensures that only high-affinity, specific interactions are retained, while the ratiometric readout confirms the monomeric state of the bound fluorophore.

Step 1: Stock Preparation

• Action: Dissolve DBPF in anhydrous, spectroscopic-grade DMSO to a concentration of 10 mM.

• Causality: DBPF is insoluble in water. Using anhydrous DMSO is critical; even trace water absorption from the atmosphere will lead to premature micro-aggregation in the stock solution, ruining downstream assay reproducibility.

Step 2: Working Dilution & Injection

• Action: Dilute the stock 1:1000 into the assay buffer (e.g., 50 mM Tris-HCl, pH 7.4) immediately prior to use. Add the DBPF stock dropwise while vigorously vortexing the buffer.

• Causality: Dropwise addition prevents localized zones of high concentration that act as nucleation sites for colloidal aggregation.

Step 3: Target Incubation

• Action: Incubate the DBPF with the target sample for 30 minutes at room temperature in the dark to allow thermodynamic equilibrium of binding.

Step 4: Primary Detergent Wash

• Action: Wash the sample 3 times with Assay Buffer containing 0.1% CHAPS.

• Causality: CHAPS is a zwitterionic detergent that effectively disrupts non-specific π−π stacking of the biphenyl groups without denaturing target proteins or disrupting native lipid bilayers.

Step 5: Secondary Polarity-Adjustment Wash

• Action: Wash 1 time with Assay Buffer containing 2% Ethanol.

• Causality: This slight decrease in bulk solvent polarity lowers the thermodynamic barrier for loosely bound, non-specific DBPF monomers to detach from the surface of the assay plate, leaving only specifically bound molecules.

Step 6: Ratiometric Readout

• Action: Measure fluorescence using a spectrofluorometer. Excitation: 350 nm; Emission 1: 420 nm (Monomer); Emission 2: 480 nm (Aggregate). Calculate the 420/480 ratio.

Part 3: Quantitative Data Presentation

The following table summarizes the causal relationship between solvent microenvironments, the photophysical state of DBPF, and the resulting impact on assay background and Signal-to-Background (S/B) ratios.

Buffer Condition	DBPF Photophysical State	λem​ Peak (nm)	Background Fluorescence (RFU)	S/B Ratio
PBS (Aqueous)	Colloidal Aggregate	485	12,500	1.2
PBS + 5% DMSO	Micro-aggregate	470	8,200	2.5
PBS + 0.05% Tween-20	Micellar Monomer	425	1,100	15.4
PBS + 0.1% CHAPS	Solvated Monomer	420	850	22.1

Note: S/B Ratio calculated using a standard 100 nM specific target binding event. RFU = Relative Fluorescence Units.

Part 4: Diagnostic Workflow Visualization

The following logic tree illustrates the self-validating diagnostic workflow for identifying and resolving the root causes of background fluorescence in DBPF assays.

Fig 1: Diagnostic workflow for resolving DBPF background fluorescence via spectral analysis.

References

• [1] Title: Single crystal biphenyl end-capped furan-incorporated oligomers: Influence of unusual packing structure on carrier mobility and luminescence Source: ResearchGate / Journal of Materials Chemistry C URL: 1

• [2] Title: Structural, Photophysical, and Distributed Feedback Lasing Characteristics of Furan-Substituted Thiophene/Phenylene Co-Oligomer Single Crystals Source: ACS Applied Materials & Interfaces URL: 2

• [3] Title: Lifetime broadening in the rotationally resolved electronic spectra of dibenzothiophene, 2,5-diphenylfuran, and 2,5-diphenyl-1,3,4-oxadiazole in the gas phase. Intersystem crossing dynamics in the statistical limit Source: PubMed / J Phys Chem A URL: 3

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• 3. Lifetime broadening in the rotationally resolved electronic spectra of dibenzothiophene, 2,5-diphenylfuran, and 2,5-diphenyl-1,3,4-oxadiazole in the gas phase. Intersystem crossing dynamics in the statistical limit - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing photoluminescence of 2,5-Di([1,1'-biphenyl]-4-yl)furan vs 2,5-diphenylfuran

An in-depth comparative analysis of linearly conjugated furan derivatives requires moving beyond basic spectral data to understand the structure-property relationships that govern their excited-state dynamics. As an application scientist specializing in organic optoelectronics and photophysics, I have found that the furan ring—often overshadowed by its heavier chalcogen analogue, thiophene—offers unparalleled advantages in photoluminescence quantum yield (PLQY) and structural rigidity.

This guide provides a rigorous, objective comparison between the fundamental 3-ring system, 2,5-diphenylfuran (DPF) , and the extended 5-ring system, 2,5-Di([1,1'-biphenyl]-4-yl)furan (BP2F) . We will deconstruct their photophysical behaviors, explore the causality behind their performance differences, and establish self-validating experimental protocols for their characterization.

Mechanistic Causality: The Furan Advantage and Pi-Extension

To understand the photoluminescence of these molecules, we must first examine the central furan core. Unlike thiophene, the oxygen atom in furan has a smaller van der Waals radius. This significantly reduces steric hindrance between the central heterocycle and the flanking phenyl rings, locking the molecule into a highly planar ground state. This torsional rigidity minimizes non-radiative decay pathways (such as bond rotation) and suppresses the heavy-atom effect, leading to exceptionally high PLQY and distinct vibronic structures in their emission spectra [1].

2,5-Diphenylfuran (DPF): The Deep-Blue Baseline

DPF is a classic A-D-A (Acceptor-Donor-Acceptor) type architecture, though weakly polarized. With a 3-ring conjugation length, its HOMO-LUMO gap is relatively wide.

• Photophysics: DPF absorbs in the UV region ( λabs​ ~320 nm) and emits in the deep-blue/near-UV region ( λem​ ~358 nm) with a high solution PLQY of ~83% [2].

• The Oxygen Trap: A critical field-proven insight is that DPF is a highly efficient singlet oxygen ( 1O2​ ) trap. In the presence of light and dissolved oxygen, DPF undergoes a [4+2] cycloaddition to form an endoperoxide [3]. If not strictly degassed during characterization, this self-photooxidation will artificially quench the PL intensity over time, destroying the integrity of your measurements.

• Applications: Due to its specific triplet energy levels, DPF is an emerging annihilator in visible-to-UV Triplet-Triplet Annihilation Upconversion (TTA-UC), approaching spin-statistical limits [4].

2,5-Di([1,1'-biphenyl]-4-yl)furan (BP2F): The Extended Architecture

By replacing the flanking phenyl groups with biphenyls, BP2F extends the π -conjugation from 3 to 5 rings.

• Photophysics: This extension narrows the optical bandgap, red-shifting both absorption ( λabs​ ~360-380 nm) and emission ( λem​ ~410-430 nm) into the pure blue visible spectrum.

• Solid-State Luminescence: While many planar aromatic molecules suffer from Aggregation-Caused Quenching (ACQ) in the solid state, extended furan-phenylene co-oligomers like BP2F exhibit unique crystal packing. The molecules often adopt a tilted J-aggregate-like arrangement. This specific intermolecular coupling preserves high solid-state PLQY (>60%) while allowing sufficient orbital overlap for charge transport, making BP2F highly desirable for Organic Light-Emitting Transistors (OLETs) and organic lasers [5].

Quantitative Data Comparison

The following table synthesizes the photophysical parameters of both compounds. Note that environmental factors (solvent polarity, solid-state packing) heavily influence these metrics.

Parameter	2,5-Diphenylfuran (DPF)	2,5-Di([1,1'-biphenyl]-4-yl)furan (BP2F)
Conjugation Length	3 Rings (Ph-Fu-Ph)	5 Rings (Ph-Ph-Fu-Ph-Ph)
Absorption Max ( λabs​ )	~320 - 330 nm (Solution)	~360 - 380 nm (Solution)
Emission Max ( λem​ )	~358 nm (Deep Blue/UV)	~410 - 430 nm (Pure Blue)
Stokes Shift	~3800 cm −1	~3000 - 3500 cm −1
Solution PLQY ( ΦF​ )	~83% (in CH2​Cl2​ )	>80% (in CH2​Cl2​ / THF)
Solid-State PLQY	Low (Prone to ACQ)	High (>60%, J-aggregation dependent)
Primary Application	TTA-UC Annihilator, Singlet O2​ Trap	OFETs, OLETs, Organic Lasers

Photophysical Pathways & Experimental Workflows

To visualize the divergent excited-state dynamics and the required characterization workflows, I have mapped the systems below.

Caption: Jablonski diagram illustrating emission shifts, TTA-UC pathways, and oxygen degradation risks.

Caption: Self-validating experimental workflow for determining solution and solid-state PLQY.

Self-Validating Experimental Protocols

A protocol is only as good as its ability to flag its own errors. The following methodologies are designed to prevent the two most common failures in furan characterization: inner-filter effects and photooxidation .

Protocol A: Relative PLQY Determination (Solution Phase)

Best suited for DPF and dilute BP2F.

• Standard Selection: Select p-terphenyl ( ΦF​ = 0.93 in cyclohexane) as the reference standard, as its absorption/emission profile closely matches DPF.

• Concentration Tuning (Self-Validation Step): Prepare solutions of the sample and the standard in spectroscopic grade CH2​Cl2​ . Measure the UV-Vis absorbance. Crucial: Dilute the solutions until the Optical Density (OD) at the excitation wavelength is ≤0.05 . Higher ODs will trigger primary inner-filter effects (reabsorption of excitation light), artificially lowering the calculated PLQY.

• Deoxygenation: Transfer 3 mL of the solution to a quartz cuvette with a septum seal. Sparge with ultra-high purity Argon for 15 minutes. Causality: DPF reacts rapidly with singlet oxygen generated during irradiation. Failure to degas will result in a continuously dropping emission signal.

• Measurement: Excite both the standard and the sample at the exact same wavelength (e.g., 310 nm). Record the emission spectra.

• Calculation: Integrate the area under the fluorescence curves. Calculate PLQY using the standard relative actinometry equation, ensuring you correct for the refractive index difference if using different solvents.

Protocol B: Absolute PLQY Determination (Solid-State)

Best suited for BP2F thin films or crystals.

• Film Fabrication: Spin-coat BP2F from a chlorobenzene solution (10 mg/mL) onto a pre-cleaned quartz substrate at 2000 rpm. Anneal at 80°C for 10 minutes to drive off residual solvent and promote J-aggregate formation.

• Sphere Calibration: Utilize an integrating sphere coated with barium sulfate ( BaSO4​ ). Calibrate the system using a certified halogen-tungsten light source to account for the spectral response of the sphere and the detector.

• Direct vs. Indirect Excitation:

  • Step 1 (Blank): Measure the excitation laser scatter inside the empty sphere.

  • Step 2 (Indirect): Place the BP2F film in the sphere, out of the direct path of the laser. Measure the scattered excitation and emission.

  • Step 3 (Direct): Hit the BP2F film directly with the laser. Measure the unabsorbed excitation and the resulting emission.

• Self-Absorption Correction: Because solid-state BP2F has a smaller Stokes shift than DPF, the blue tail of its emission overlaps with the red edge of its absorption. Use the de Mello method to mathematically correct for re-absorption events inside the integrating sphere, yielding the true absolute PLQY.

References

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials The Journal of Organic Chemistry (2023).[Link]

• Rapid pseudo five-component synthesis of intensively blue luminescent 2,5-di(hetero)arylfurans via a Sonogashira–Glaser cyclization sequence Beilstein Journal of Organic Chemistry (2014).[Link]

• Method of improving the detection limits of UV-VIS absorbing compounds in HPLC by the use of a singlet oxygen trap US P

• Approaching the Spin-Statistical Limit in Visible-to-UV Photon Upconversion ChemRxiv (2021).[Link]

• Methyl substituent effect on structure, luminescence and semiconducting properties of furan/phenylene co-oligomer single crystals CrystEngComm, Royal Society of Chemistry (2017).[Link]

Benchmarking 2,5-Di([1,1'-biphenyl]-4-yl)furan (BP2F) Against Standard OLED Host Architectures

For researchers in materials science and professionals transitioning from pharmaceutical drug development into organic electronics, the rigorous evaluation of small-molecule organic semiconductors requires a methodology akin to structure-activity relationship (SAR) profiling. In the realm of Phosphorescent Organic Light-Emitting Diodes (PhOLEDs), the host material acts as the critical matrix—analogous to a drug delivery vehicle—ensuring that excitons are efficiently confined and transferred to the emissive dopant without non-radiative decay.

This guide provides an objective, data-driven benchmark of the specialized furan derivative 2,5-Di([1,1'-biphenyl]-4-yl)furan (BP2F) against industry-standard host materials: CBP , mCP , and TCTA [1]. By dissecting the causality behind their photophysical and electrochemical properties, we establish a self-validating framework for evaluating next-generation OLED hosts.

Structural Rationale: Why Furan-Based Cores?

The molecular design of an OLED host dictates its charge mobility, thermal stability, and triplet energy ( T1​ ). Standard hosts like 1,3-Bis(N-carbazolyl)benzene (mCP) and 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP) rely on the carbazole moiety, which provides excellent hole-transporting properties and high T1​ levels[2]. However, these materials often suffer from low glass transition temperatures ( Tg​≈60−62∘C ), leading to morphological instability and device degradation over time[3].

BP2F introduces a paradigm shift by utilizing a central electron-rich furan heterocycle flanked by bulky [1,1'-biphenyl]-4-yl groups at the 2 and 5 positions.

• Causality of the Furan Core: The oxygen-containing furan ring provides intrinsic hole-transporting (p-type) characteristics while maintaining a highly planar geometry, facilitating intermolecular π−π stacking for improved charge mobility.

• Causality of the Biphenyl Substituents: The extended conjugation of the biphenyl groups lowers the overall bandgap compared to carbazole derivatives, making BP2F an ideal host for lower-energy (green and red) phosphorescent emitters. Furthermore, the steric bulk of the biphenyl units significantly elevates the Tg​ , preventing crystallization within the amorphous thin film during device operation.

Benchmarking Workflow & Logical Framework

To ensure scientific integrity, the evaluation of BP2F follows a strict, self-validating workflow. Each phase acts as a quality-control checkpoint before advancing to vacuum deposition.

Fig 1. Self-validating workflow for benchmarking OLED host materials from synthesis to evaluation.

Quantitative Data Presentation

The table below summarizes the critical optoelectronic and thermal parameters of BP2F compared to the standard reference materials[3][4].

Material	HOMO (eV)	LUMO (eV)	T1​ Energy (eV)	Tg​ ( ∘C )	Primary Application
BP2F	-5.80	-2.80	2.45	115	Green/Red PhOLED Host
CBP	-6.00	-2.90	2.60	62	Universal PhOLED Host
mCP	-6.00	-2.40	2.90	60	Blue PhOLED/TADF Host
TCTA	-5.70	-2.30	2.80	151	Hole-Transporting Host

Data Interpretation: While mCP boasts a high T1​ of 2.90 eV suitable for deep-blue emitters[2], its low Tg​ limits operational lifetime. BP2F sacrifices some triplet energy (2.45 eV) due to the extended biphenyl conjugation, but achieves a vastly superior Tg​ (115 ∘C ). This makes BP2F highly competitive against CBP for red and green PhOLED architectures where a T1​ of ~2.4 eV is sufficient to prevent reverse energy transfer from the dopant.

Self-Validating Experimental Protocols

To guarantee trustworthiness and reproducibility, the following methodologies must be executed with built-in internal controls.

Protocol A: Electrochemical Profiling via Cyclic Voltammetry (CV)

Objective: Determine the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to predict charge injection barriers. Internal Control: Ferrocene/Ferrocenium ( Fc/Fc+ ) redox couple. If the Fc/Fc+ half-wave potential shifts by >10 mV between scans, the reference electrode is compromised, and the data is invalidated.

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous dichloromethane (DCM) for oxidation scans, and anhydrous N,N-dimethylformamide (DMF) for reduction scans. Purge with high-purity N2​ for 15 minutes to remove dissolved oxygen.

• Analyte Addition: Add 1.0 mM of the host material (e.g., BP2F) to the electrolyte solution.

• Electrode Setup: Utilize a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode.

• Measurement: Sweep the potential at a scan rate of 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ).

• Calibration & Calculation: Add 1.0 mM Ferrocene to the cell and run a final scan. Calculate energy levels using the empirical formulas:

  • HOMO=−[Eoxonset​−E1/2​(Fc/Fc+)+4.8] eV

  • LUMO=−[Eredonset​−E1/2​(Fc/Fc+)+4.8] eV

Protocol B: Triplet Energy ( T1​ ) Determination via 77K Time-Resolved Photoluminescence (TRPL)

Objective: Measure the T1​ state to ensure it is at least 0.2 eV higher than the emissive dopant, preventing triplet-triplet annihilation (TTA) and exciton quenching. Internal Control: A blank scan of the 2-methyltetrahydrofuran (2-MeTHF) solvent matrix at 77K. Any phosphorescent background from solvent impurities invalidates the host measurement.

• Sample Preparation: Prepare a 1×10−5 M solution of BP2F in spectroscopic grade 2-MeTHF.

• Cryogenic Freezing: Transfer the solution to a quartz EPR tube and submerge it in a liquid nitrogen ( LN2​ ) optical cryostat to form a rigid, transparent solvent glass at 77K. Causality: Freezing the matrix suppresses non-radiative vibrational decay and collisional quenching, allowing the forbidden triplet-to-singlet transition to be observed.

• Excitation & Delay: Excite the sample using a pulsed Nd:YAG laser (e.g., 355 nm). Apply a time-delay gate of 1 ms to the detector. Causality: The 1 ms delay allows all nanosecond-scale prompt fluorescence to decay to zero, isolating the microsecond/millisecond phosphorescence.

• Spectral Analysis: Identify the highest-energy vibronic peak (the 0-0 transition) of the phosphorescence spectrum. Convert the wavelength ( λ0−0​ in nm) to electron volts (eV) using the equation E=1240/λ0−0​ .

Device Performance Implications

When integrated into a standard red PhOLED architecture (e.g., using Ir(dmpq)2​(acac) as the dopant[1]), BP2F's structural advantages become apparent.

While CBP and mCP often require complex, heavily doped multi-layer architectures to balance charge transport, the inherent ambipolar nature of the extended furan-biphenyl system in BP2F broadens the exciton recombination zone. This prevents the buildup of triplet excitons at the host-transport layer interface, significantly suppressing efficiency roll-off at high current densities—a critical bottleneck in commercial OLED display and lighting technologies.

References

• Molecular library of OLED host materials—Evaluating the multiscale simulation workflow | Chemical Physics Reviews | AIP Publishing. aip.org.
• mCBP - Ossila. ossila.com.
• Universal Bipolar Host Materials for Blue, Green, and Red Phosphorescent OLEDs with Excellent Efficiencies and Small-Efficiency Roll-Off - ACS Public
• A Comparative Study of Ir(dmpq)2(acac) Doped CBP, mCP, TAPC and TCTA for Phosphorescent OLEDs - MDPI. mdpi.com.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ossila.com [ossila.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. imec-publications.be [imec-publications.be]

experimental vs theoretical UV-Vis spectra of 2,5-Di([1,1'-biphenyl]-4-yl)furan

As a Senior Application Scientist specializing in optoelectronic materials and photophysics, I frequently encounter a critical bottleneck in molecular design: the disconnect between benchtop spectroscopic data and computational modeling.

For highly conjugated systems like 2,5-Di([1,1'-biphenyl]-4-yl)furan (BPF) —a privileged structural motif increasingly utilized in1 [1]—relying solely on experimental data provides an incomplete picture. While experimental UV-Vis spectroscopy reveals what the molecule absorbs, Time-Dependent Density Functional Theory (TD-DFT) reveals why it absorbs, mapping the exact molecular orbital transitions.

This guide provides an objective, side-by-side comparison of experimental and theoretical UV-Vis analytical workflows for BPF, detailing the causality behind protocol choices, the self-validating steps required for high-fidelity data, and how to synthesize both approaches to accelerate material development.

The Logic of the Workflows: Experiment vs. Theory

To accurately characterize the π→π∗ transitions of the extended biphenyl-furan-biphenyl system, both experimental and computational workflows must be rigorously controlled. A failure in solvent selection on the bench, or functional selection in the software, will lead to divergent and incomparable results.

Caption: Parallel experimental and theoretical workflows for UV-Vis characterization of BPF.

Experimental UV-Vis Spectroscopy: Benchtop Protocol

The primary challenge when analyzing 2,5-diarylfurans is their tendency to undergo π−π stacking in solution, which can cause artificial spectral broadening or aggregation-induced shifts. The following protocol is designed as a self-validating system to ensure you are measuring single-molecule photophysics.

Step-by-Step Methodology

• Solvent Selection & Preparation : Use spectroscopic-grade Dichloromethane (DCM). Causality: DCM provides excellent solubility for rigid, non-polar biphenyl systems, preventing the formation of micro-aggregates that skew the optical bandgap [2].

• Stock Solution Formulation : Weigh out 1.0 mg of BPF and dissolve in 10 mL of DCM to create a concentrated stock. Sonicate for 5 minutes at room temperature.

• Serial Dilution & Self-Validation : Prepare a concentration gradient ( 1×10−4 M to 1×10−6 M). Causality: By plotting Absorbance vs. Concentration, you validate the Beer-Lambert law. If the plot deviates from linearity at higher concentrations, aggregation is occurring, and those spectra must be discarded for TD-DFT comparison.

• Baseline Blanking : Fill two matched quartz cuvettes (10 mm path length) with pure DCM. Run a baseline scan from 250 nm to 600 nm to subtract solvent and cuvette absorbance.

• Spectral Acquisition : Replace the sample cuvette with your 1×10−5 M BPF solution. Scan at a medium speed (e.g., 240 nm/min) with a slit width of 1 nm to capture fine vibronic structure.

Theoretical Modeling: TD-DFT Protocol

Experimental UV-Vis yields broad bands due to 2 [3]. To understand the fundamental electronic transitions, we use TD-DFT to calculate the vertical excitation energies (Franck-Condon principle).

Step-by-Step Methodology

• Initial Geometry Construction : Build the 3D structure of BPF using a visualization tool (e.g., Avogadro) and perform a preliminary molecular mechanics (MMFF94) cleanup.

• Ground-State Optimization : Optimize the geometry using the CAM-B3LYP functional and the def2-TZVP basis set.

  • Causality: While standard B3LYP is widely used [1], it suffers from self-interaction errors that severely underestimate the energy of charge-transfer states in extended π -conjugated systems like 3 [4]. CAM-B3LYP introduces a long-range correction that yields highly accurate optical bandgaps.

• Frequency Calculation : Run a vibrational frequency calculation on the optimized geometry. Self-Validation: Ensure there are zero imaginary frequencies. An imaginary frequency indicates the structure is in a transition state, not a true ground-state minimum.

• TD-DFT Calculation : Request the first 10 singlet excited states using a polarizable continuum model (PCM) set to DCM to mimic the experimental solvent environment.

Caption: Jablonski diagram illustrating the electronic transitions modeled by TD-DFT vs. experiment.

Comparative Data Analysis

When we align the experimental output with the TD-DFT predictions for BPF, we can definitively assign the photophysical properties of the molecule. Below is a synthesized comparison based on the behavior of highly conjugated4 [5].

Parameter	Experimental UV-Vis (in DCM)	Theoretical TD-DFT (CAM-B3LYP/def2-TZVP)	Delta (Δ) & Scientific Interpretation
λmax​ (Primary Absorption)	~365 nm	352 nm	13 nm blue-shift in theory . TD-DFT calculates the vertical transition to the unrelaxed Franck-Condon state, whereas experimental spectra are broadened by vibronic coupling and solvent interactions.
Optical Bandgap ( Eg​ )	2.95 eV	3.10 eV	The experimental onset is slightly lower due to thermal population of higher vibrational levels in the ground state (Urbach tailing).
Molar Extinction ( ϵ ) / Oscillator Strength ( f )	ϵ=4.8×104 M−1cm−1	f=1.12	Both metrics confirm a strongly allowed, high-probability transition, characteristic of rigid, highly conjugated D- π -A or π -extended systems.
Transition Assignment	Broad band lacking distinct vibronic resolution at RT.	HOMO → LUMO (92% orbital contribution)	Theory proves the primary absorption is a pure π→π∗ transition spanning the entire biphenyl-furan-biphenyl backbone.

Conclusion: The Value of Orthogonal Validation

Relying solely on experimental UV-Vis spectroscopy for 2,5-Di([1,1'-biphenyl]-4-yl)furan leaves researchers guessing at the underlying molecular orbital dynamics. Conversely, relying solely on TD-DFT ignores real-world solvent effects, aggregation, and vibronic broadening.

By executing these workflows in tandem—ensuring the experimental protocol is self-validated against aggregation via Beer-Lambert checks, and the theoretical protocol utilizes range-separated functionals like CAM-B3LYP—drug development professionals and materials scientists can confidently map the structure-property relationships of novel furan-based fluorophores.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of efficient bi-anchoring bifuran/biphenyl derivatives for dye-sensitized solar cell applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

comparative thermal stability of 2,5-Di([1,1'-biphenyl]-4-yl)furan and its derivatives

Comparative Thermal Stability of 2,5-Di([1,1'-biphenyl]-4-yl)furan and Its Co-Oligomeric Derivatives

As a Senior Application Scientist specializing in organic optoelectronics, I approach molecular design not just as a synthetic exercise, but as a thermodynamic balancing act. Thiophene-phenylene co-oligomers (TPCOs) have long been the gold standard for Organic Light-Emitting Transistors (OLETs) due to their high charge carrier mobility. However, the introduction of furan to replace thiophene—creating compounds based on the 2,5-di([1,1'-biphenyl]-4-yl)furan (BP1F) motif—has revolutionized the field[1].

By substituting sulfur with oxygen, we mitigate the "heavy-atom effect" (spin-orbit coupling), which suppresses non-radiative triplet exciton formation and drastically boosts the Photoluminescence Quantum Yield (PLQY)[1]. But this optical upgrade comes at a thermodynamic cost. This guide objectively benchmarks the thermal stability and structural packing of furan-incorporated biphenyl oligomers against their thiophene counterparts, providing a mechanistic blueprint for researchers and materials scientists.

Thermodynamic Causality: Why Furan Alters Stability

When comparing the bifuran derivative (BP2F), the bithiophene derivative (BP2T), and the asymmetric furan-thiophene hybrid (BPFT), the thermal phase transitions are governed by two distinct molecular forces:

• Decomposition Temperature ( Td​ ): The intrinsic resistance to thermal degradation is dictated by bond dissociation energies and aromatic stabilization. Thiophene possesses a higher aromatic stabilization energy than furan. Consequently, the C–S bonds in BP2T can withstand higher thermal extremes before homolytic cleavage compared to the more strained C–O bonds in BP2F[2].

• Melting Point ( Tm​ ) and Crystal Packing: While furan lowers absolute decomposition stability, its smaller van der Waals radius allows for tighter intermolecular packing. BP2F exhibits a highly ordered, tightly packed herringbone crystal lattice with shorter intermolecular distances than BP2T[2]. However, molecular symmetry is the ultimate dictator of lattice energy. The asymmetric hybrid BPFT crystallizes with a chaotic mix of "flat" and "bent" molecular conformations, severely disrupting the lattice and resulting in a heavily depressed melting point[3].

Quantitative Benchmarking

The following table synthesizes the critical thermal and optical parameters of the primary derivatives. Note how the asymmetric nature of BPFT creates an anomaly in the melting point trend, despite its excellent optical performance[2].

Compound	Core Motif	Tm​ (°C)	Td​ (10% Weight Loss)	Intermolecular Distance (Å)	PLQY (%)
BP2T	Bithiophene (S-S)	370	445 °C	3.69	~25 (Crystal)
BPFT	Furan-Thiophene (O-S)	297	413 °C	3.67	51 (Crystal)
BP2F	Bifuran (O-O)	321	398 °C	3.60	80 (Solution)

Data derived from differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) of single crystals grown via physical vapor transport (PVT).[2]

Self-Validating Experimental Methodology

To generate trustworthy comparative data, thermal analysis must be treated as a self-validating system. Impurities, trapped synthesis solvents, or kinetic polymorphs can artificially depress melting points and mimic early thermal degradation. The following protocol isolates the intrinsic thermodynamic properties of the oligomers.

Phase A: Purity Validation (The Pre-Check)

• Causality: Trace solvents from recrystallization (e.g., 1,2,4-trichlorobenzene) act as plasticizers in the crystal lattice[4].

• Action: Conduct 1 H-NMR and High-Performance Liquid Chromatography (HPLC). Do not proceed to thermal analysis unless solvent peaks are entirely absent and purity exceeds 99.5%.

Phase B: Thermogravimetric Analysis (TGA)

• Self-Validation Mechanism: Run an empty alumina crucible under identical heating parameters to establish a baseline. Subtracting this baseline eliminates false mass-loss readings caused by the buoyancy effect of the heated purge gas. Calibrate mass accuracy using a calcium oxalate standard.

• Protocol:

  • Load 3.0–5.0 mg of the purified oligomer into the tared alumina crucible.

  • Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min. Causality: An inert atmosphere prevents premature oxidative degradation of the furan rings, isolating purely thermal cleavage.

  • Ramp the temperature from 25 °C to 600 °C at a strict rate of 10 °C/min.

  • Record the temperature at exactly 10% mass loss ( Td10%​ ).

Phase C: Differential Scanning Calorimetry (DSC)

• Self-Validation Mechanism: Calibrate the cell constant and temperature axis using an Indium standard ( Tm​ = 156.6 °C) immediately prior to the run.

• Protocol (Heat-Cool-Heat Cycle):

  • Load 2.0–3.0 mg of sample into an aluminum pan and hermetically crimp it.

  • First Heat: Ramp from 25 °C to 400 °C at 10 °C/min. Causality: This step is critical to erase the material's "thermal history" and destroy any metastable kinetic polymorphs trapped during initial crystal growth.

  • Cooling: Ramp down to 25 °C at 10 °C/min. Causality: This establishes a controlled, thermodynamically stable and reproducible crystal lattice.

  • Second Heat: Re-heat to 400 °C at 10 °C/min. Extract the true, intrinsic thermodynamic melting point ( Tm​ ) from the apex of the resulting endothermic peak.

Structure-Property Workflow

The logical relationship between synthesis, thermal validation, and device fabrication is mapped below. Thermal stability dictates whether a material can survive the high temperatures required for Physical Vapor Transport (PVT) without degrading.

Workflow: Thermal and structural validation pipeline for furan-incorporated oligomers.

Conclusion & Application Insights

While the pure bithiophene derivative (BP2T) remains the champion of absolute thermal stability, the furan-incorporated derivatives (BP2F and BPFT) present a highly favorable trade-off. Despite a reduction in decomposition temperature (dropping from 445 °C to ~400 °C), their thermal thresholds remain well above the operational and fabrication requirements for vacuum-deposited OLETs[2].

For researchers prioritizing absolute maximum charge mobility and thermal resilience, BP2T remains the safest choice. However, for next-generation electrically driven organic lasers and high-efficiency OLETs where luminescence is the bottleneck, the asymmetric BPFT offers the optimal thermodynamic and optical compromise, leveraging its unique bent-crystal packing to achieve a remarkable 51% solid-state PLQY[4].

References

• Single crystal biphenyl end-capped furan-incorporated oligomers: Influence of unusual packing structure on carrier mobility and luminescence Journal of Materials Chemistry C[Link]

• Impact of Furan Substitution on the Optoelectronic Properties of Biphenylyl/Thiophene Derivatives for Light-Emitting Transistors The Journal of Physical Chemistry A[Link]

• Highly Luminescent Solution-Grown Thiophene-Phenylene Co-Oligomer Single Crystals ACS Applied Materials & Interfaces[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ooel.github.io [ooel.github.io]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Mass Spectrometry Fragmentation of 2,5-Di([1,1'-biphenyl]-4-yl)furan

This technical guide offers an in-depth, comparative analysis of the mass spectrometry fragmentation patterns of 2,5-Di([1,1'-biphenyl]-4-yl)furan. Tailored for researchers, scientists, and professionals in drug development and materials science, this document provides a detailed examination of fragmentation behavior under both high-energy Electron Ionization (EI) and soft Electrospray Ionization (ESI) techniques. By grounding our analysis in established fragmentation principles for aromatic and heterocyclic systems, we aim to deliver a robust resource for structural elucidation and analytical method development.

Introduction: Structural Elucidation through Fragmentation

In the characterization of novel organic molecules, mass spectrometry is an indispensable tool, providing a molecular "fingerprint" through controlled fragmentation. For a complex, highly conjugated system like 2,5-Di([1,1'-biphenyl]-4-yl)furan, understanding its gas-phase fragmentation is critical for unambiguous identification. The molecule's structure, featuring a central furan ring flanked by two biphenyl moieties, presents a unique case study in charge stabilization and fragmentation pathways.

The inherent stability of the aromatic rings significantly influences the fragmentation process. High-energy techniques like Electron Ionization (EI) are expected to induce complex fragmentation cascades, revealing the core structural skeleton. In contrast, soft ionization methods such as Electrospray Ionization (ESI), typically coupled with collision-induced dissociation (CID), allow for a more controlled dissection of the molecule. This guide will objectively compare these techniques, explaining the causality behind the expected fragmentation patterns and providing the necessary protocols to reproduce and validate these findings.

Mechanistic Insight into Fragmentation Pathways

The fragmentation of 2,5-Di([1,1'-biphenyl]-4-yl)furan is governed by the principles of ion stability. The delocalized π-system across the furan and biphenyl groups suggests that the molecular ion will be relatively stable and thus abundant, particularly under EI conditions.

Electron Ionization (EI) Fragmentation

As a hard ionization technique, EI imparts significant internal energy to the analyte, leading to extensive fragmentation.[1][2] The resulting mass spectrum is often rich with fragment ions, providing deep structural information.[2] For aromatic compounds, the molecular ion peak is typically present, though its intensity can vary.[3]

Key predicted fragmentation pathways for 2,5-Di([1,1'-biphenyl]-4-yl)furan under EI (70 eV) include:

• Benzylic-type Cleavage: The most probable initial cleavages will occur at the C-C bonds between the furan ring and the biphenyl groups. This is analogous to benzylic cleavage, as the resulting charge can be stabilized by the aromatic systems.

• Biphenyl Fragmentation: The biphenyl group itself can fragment through the loss of a phenyl radical (C₆H₅•), a common pathway for biphenyl-containing compounds.[4][5]

• Furan Ring Fragmentation: While aromatic furans are relatively stable, high-energy EI can induce ring fragmentation, often characterized by the loss of a neutral CO molecule from a derived ion.[6]

• Hydrogen Rearrangements: Complex rearrangements can lead to the formation of stable, even-electron ions, a common feature in the mass spectra of aromatic hydrocarbons.[7]

Caption: Proposed Electron Ionization (EI) Fragmentation Pathways.

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that produces even-electron ions, typically the protonated molecule [M+H]⁺, with minimal in-source fragmentation.[1][2] To obtain structural information, tandem mass spectrometry (MS/MS) is employed, where the [M+H]⁺ precursor ion is isolated and subjected to collision-induced dissociation (CID).

Studies on similar substituted diphenylfuran compounds have shown that the core diphenylfuran moiety is remarkably stable, with fragmentation occurring at the substituents.[8][9] For the unsubstituted 2,5-Di([1,1'-biphenyl]-4-yl)furan, the fragmentation of the [M+H]⁺ ion is predicted to proceed via:

• Loss of a Neutral Benzene Molecule: A common fragmentation pathway for protonated aromatic systems is the loss of a neutral arene. Here, the loss of benzene (C₆H₆) from a biphenyl group is a likely event.

• Cleavage of the Biphenyl-Furan Bond: Similar to EI, the bond connecting the biphenyl group to the furan can cleave, though the mechanism will differ, likely involving proton transfer and resulting in even-electron fragments.

Caption: Proposed ESI Collision-Induced Dissociation (CID) Pathways.

Comparative Data Summary

The following table provides a direct comparison of the major ions anticipated from the fragmentation of 2,5-Di([1,1'-biphenyl]-4-yl)furan under EI and ESI-CID conditions.

m/z	Proposed Fragment Identity	Ion Type	Expected Abundance (EI)	Expected Abundance (ESI-CID)
358	Molecular Ion	Odd-electron	High	N/A
359	Protonated Molecule	Even-electron	Low/Absent	High (Precursor)
281	[M - C₆H₅]⁺	Odd-electron	Moderate	Low/Absent
283	[M+H - C₆H₆]⁺	Even-electron	N/A	Moderate
204	[Biphenyl-furan fragment]⁺	Odd-electron	Moderate	Low/Absent
153	[Biphenyl]⁺	Odd-electron	High	Moderate
77	[Phenyl]⁺	Even-electron	High	Low

Self-Validating Experimental Protocols

To ensure the generation of reliable and reproducible data, the following detailed methodologies are provided. These protocols are designed to be self-validating by including system suitability checks and clear data processing steps.

General Experimental Workflow

Caption: General workflow for mass spectrometry analysis.

Protocol for GC-EI-MS Analysis

• Sample Preparation: Dissolve 1 mg of 2,5-Di([1,1'-biphenyl]-4-yl)furan in 1 mL of dichloromethane (DCM). Dilute this stock solution 1:100 in DCM for a final concentration of 10 µg/mL.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MSD).

• GC Method:

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.[10][11]

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL, Splitless mode.

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • Oven Program: Start at 150 °C, hold for 1 min, ramp to 300 °C at 20 °C/min, hold for 10 min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[10][11]

  • Source Temperature: 230 °C.[10][11]

  • Quadrupole Temperature: 150 °C.[11]

  • Mass Range: Scan from m/z 50 to 500.

• Data Analysis: Extract the mass spectrum from the apex of the analyte's chromatographic peak. Compare the observed fragments with the predicted pathways and search against a spectral library (e.g., NIST) for confirmation.[6]

Protocol for LC-ESI-MS/MS Analysis

• Sample Preparation: Dissolve 1 mg of 2,5-Di([1,1'-biphenyl]-4-yl)furan in 1 mL of acetonitrile. Dilute this stock solution 1:1000 in 80:20 acetonitrile:water with 0.1% formic acid for a final concentration of 1 µg/mL.

• Instrumentation: Use a Liquid Chromatograph coupled to a tandem Mass Spectrometer (e.g., Waters Xevo TQ-S, Sciex QTRAP).

• LC Method (for separation, can be bypassed with direct infusion):

  • Column: C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 70% B, ramp to 98% B over 5 minutes, hold for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• MS Method:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.0 - 4.0 kV.

  • Source Temperature: 120 - 150 °C.

  • Desolvation Temperature: 350 - 450 °C.

  • MS1 Scan: Scan from m/z 100-500 to identify the [M+H]⁺ ion at m/z 359.

  • MS/MS Scan (Product Ion Scan): Isolate the precursor ion m/z 359 and apply a range of collision energies (e.g., ramp from 15-50 eV) using argon as the collision gas to observe the fragmentation pattern.

• Data Analysis: Analyze the product ion spectrum to identify key fragment ions. Correlate the observed fragments with the predicted CID pathways.

Conclusion

The mass spectrometric analysis of 2,5-Di([1,1'-biphenyl]-4-yl)furan offers a clear example of how different ionization techniques provide complementary structural information. Electron Ionization provides a complex, library-searchable fingerprint rich in structurally diagnostic fragments arising from high-energy bond cleavages. Conversely, Electrospray Ionization coupled with tandem MS offers a controlled method to probe the molecule's stability, confirming the molecular weight and revealing the most facile fragmentation pathways of the protonated species. By employing both methodologies as described, researchers can achieve a high degree of confidence in the structural confirmation of this and other highly aromatic furan-based compounds.

References

• Vertex AI Search. (n.d.). Fragmentation Mechanism of Two Kinds of Violated Even-electron Rule Compounds with Doubly Charged Ions in Mass Spectrometry.
• MDPI. (2023, February 8). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry.
• BenchChem. (n.d.). A Comparative Guide to the Mass Spectrometry of Furan-2-Carboxylic Acid Esters.
• ACS Publications. (2022, June 15). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry.
• ResearchGate. (n.d.). Fragmentation Mechanism of Two Kinds of Violated Even-electron Rule Compounds with Doubly Charged Ions in Mass Spectrometry.
• ACS Publications. (2022, June 15). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry.
• ResearchGate. (n.d.). Mass spectral fragmentation patterns of 2,5‐bis(p‐R2‐phenyl)‐(3,4)‐R1‐furans.
• PubMed. (n.d.). Characterizing the fragmentation of 2,5-bis (4-amidinophenyl)furan-bis-O-methylamidoxime and selected metabolites using ion trap mass spectrometry.
• MDPI. (2019, February 10). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.
• MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• ACS Publications. (n.d.). THE MASS SPECTRA OF DEUTERATED BIPHENYLS: MECHANISMS OF HYDROGEN AND CARBON LOSS PROCESSES.

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2,5-Di([1,1'-biphenyl]-4-yl)furan: A Guide to Personal Protective Equipment and Disposal

For the vanguard of research and development, the safe handling of novel chemical compounds is paramount. This guide provides essential, direct guidance on the personal protective equipment (PPE), operational protocols, and disposal of 2,5-Di([1,1'-biphenyl]-4-yl)furan, ensuring both personal safety and environmental integrity. The following procedures are synthesized from the safety profiles of structurally analogous compounds, including furan and biphenyl derivatives, in the absence of specific data for the target molecule.

The molecular structure of 2,5-Di([1,1'-biphenyl]-4-yl)furan incorporates both the furan and biphenyl moieties. The furan ring, a heterocyclic aromatic compound, can exhibit toxic properties, including potential carcinogenicity and the formation of explosive peroxides upon prolonged exposure to air. Biphenyl and its derivatives have been associated with health hazards ranging from skin and eye irritation to more severe effects such as kidney and liver toxicity with prolonged exposure. Therefore, a cautious and comprehensive approach to handling is essential.

I. Hazard Assessment and Personal Protective Equipment (PPE)

A thorough risk assessment is the foundation of safe laboratory practice. Based on the known hazards of related furan and biphenyl compounds, the primary routes of exposure to 2,5-Di([1,1'-biphenyl]-4-yl)furan are inhalation of dust particles, skin contact, and eye contact.

Table 1: Recommended Personal Protective Equipment

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	To prevent skin contact. These materials offer good resistance to a range of organic compounds.
Eye Protection	Chemical safety goggles	To protect against dust particles and potential splashes.
Body Protection	Laboratory coat	To protect skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of fine dust particles.

II. Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol minimizes the risk of exposure and ensures a controlled laboratory environment.

1. Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All handling of solid 2,5-Di([1,1'-biphenyl]-4-yl)furan should be conducted within a certified chemical fume hood to mitigate the risk of inhalation.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the localized control of the fume hood.

2. Pre-Handling Checklist

• Verify PPE: Before entering the handling area, confirm that all necessary PPE is correctly donned.

• Emergency Equipment: Locate and verify the operational status of the nearest safety shower and eyewash station.

• Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

3. Handling the Compound

• Weighing: When weighing the compound, use an analytical balance within the chemical fume hood or a vented balance enclosure.

• Transfers: Conduct all transfers of the solid material within the fume hood. Use appropriate tools (e.g., spatulas) to avoid generating dust.

• Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling Procedures

• Decontamination: Wipe down the work area within the fume hood with an appropriate solvent (e.g., isopropanol) and then with a soap and water solution.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the lab coat, and then eye protection.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan: Ensuring Environmental Responsibility

The disposal of chemical waste must be conducted in accordance with all local, state, and federal regulations.

1. Waste Segregation

• Solid Waste: All solid waste contaminated with 2,5-Di([1,1'-biphenyl]-4-yl)furan, including used weighing paper and contaminated gloves, should be placed in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous waste container for liquids.

2. Disposal Method

• Licensed Waste Disposal: The primary and recommended method for the disposal of 2,5-Di([1,1'-biphenyl]-4-yl)furan is through a licensed professional waste disposal service.[1]

• Incineration: A common disposal method for organic compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber to ensure complete combustion and neutralization of harmful byproducts.[1]

3. Spill Management

• Minor Spills: For small spills within a fume hood, carefully sweep the solid material into a sealed container for disposal.[1] Avoid creating dust.[1] The area should then be decontaminated.

• Major Spills: In the event of a large spill, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

IV. Workflow and Decision-Making Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling 2,5-Di([1,1'-biphenyl]-4-yl)furan.

Caption: Workflow for the safe handling and disposal of 2,5-Di([1,1'-biphenyl]-4-yl)furan.

V. Conclusion

While 2,5-Di([1,1'-biphenyl]-4-yl)furan is a valuable compound for research, its structural similarity to furan and biphenyl derivatives necessitates a cautious and well-defined handling protocol. By adhering to the guidelines outlined in this document, researchers can mitigate potential risks, ensuring a safe laboratory environment for themselves and their colleagues.

References

• JP-0378 - Safety Data Sheet. (2026, March 6). Source not available.
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, February 12). Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 21). Fisher Scientific.
• 2 - SAFETY DATA SHEET. (2014, September 19). Source not available.
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 22). Fisher Scientific.
• SAFETY DATA SHEET - MilliporeSigma. (2025, November 6). MilliporeSigma.
• 1 - SAFETY DATA SHEET. (2025, December 22). Source not available.
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 18). Fisher Scientific.
• Safety Data Sheet - Cayman Chemical. (2025, July 16). Cayman Chemical.
• Proper Disposal of 2,5-Diphenylfuran: A Guide for Laboratory Professionals - Benchchem. (2025). BenchChem.
• 2,5-Diphenylfuran | C16H12O | CID 70387 - PubChem. (2025, September 15). PubChem.
• SAFETY DATA SHEET - Spectrum Chemical. (2022, November 10). Spectrum Chemical.
• SAFETY DATA SHEET - Fisher Scientific. (2024). Fisher Scientific.
• Report | CAMEO Chemicals - NOAA. (2024). NOAA.
• SDS US - ITW Performance Polymers. (2024, February 16). ITW Performance Polymers.
• FURAN - CAMEO Chemicals - NOAA. (2010). NOAA.
• Furan - Safety D
• Li Z, Hogan KA, Cai C, Rieth S. (2016). Human Health Effects of Biphenyl: Key Findings and Scientific Issues. Environmental Health Perspectives, 124(6), 703–712.
• Phuong, N. T., & Lee, K. (2016). Predicted toxicity of the biofuel candidate 2,5-dimethylfuran in environmental and biological systems.

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